chemical structure and properties of 8-Ethyl-2,4-dimethylquinolin-5-amine
An In-depth Technical Guide to 8-Ethyl-2,4-dimethylquinolin-5-amine: Structure, Properties, and Potential Applications Introduction The quinoline scaffold, a fused bicyclic heterocycle consisting of a benzene ring fused...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to 8-Ethyl-2,4-dimethylquinolin-5-amine: Structure, Properties, and Potential Applications
Introduction
The quinoline scaffold, a fused bicyclic heterocycle consisting of a benzene ring fused to a pyridine ring, represents a cornerstone in the fields of medicinal chemistry and materials science.[1][2][3] First isolated from coal tar in 1834, quinoline and its derivatives have demonstrated a vast array of biological activities, leading to their incorporation into numerous pharmaceuticals.[2] Notable examples include the antimalarial drugs quinine and chloroquine.[1][4] The versatility of the quinoline ring system allows for extensive functionalization at various positions, enabling the fine-tuning of its physicochemical and pharmacological properties.[5]
This guide focuses on a specific, lesser-known derivative: 8-Ethyl-2,4-dimethylquinolin-5-amine. While specific experimental data for this compound is not extensively available in the public domain, this document will provide a comprehensive overview of its chemical structure, predicted properties, potential synthetic routes, and likely applications based on the well-established chemistry and pharmacology of analogous substituted quinolines. For researchers and drug development professionals, this guide aims to serve as a foundational resource for initiating investigations into this and related molecules.
Chemical Structure and Predicted Properties
The chemical structure of 8-Ethyl-2,4-dimethylquinolin-5-amine is characterized by a quinoline core with two methyl groups at positions 2 and 4, an ethyl group at position 8, and an amine group at position 5.
Caption: Proposed synthetic workflow for 8-Ethyl-2,4-dimethylquinolin-5-amine.
Potential Applications in Drug Development and Research
The diverse biological activities of quinoline derivatives make them attractive scaffolds for drug discovery. [3]The specific substitution pattern of 8-Ethyl-2,4-dimethylquinolin-5-amine suggests several potential areas of application.
Anticancer Activity: Many substituted quinolines exhibit potent anticancer properties. [6][7]The presence of the amine group at position 5 could facilitate interactions with biological targets such as DNA or protein kinases, which are often implicated in cancer progression. For instance, certain 8-aminoquinoline derivatives have shown antiproliferative effects.
[6]* Antimicrobial and Antifungal Activity: The quinoline core is found in many antimicrobial and antifungal agents. [1]The lipophilic nature imparted by the ethyl and methyl groups could enhance the ability of the molecule to penetrate microbial cell membranes.
Enzyme Inhibition: The dimethylamino pharmacophore, a related moiety, is present in many FDA-approved drugs and is known to interact with a variety of enzymes. [8]The amino group in the target molecule could serve a similar purpose. For example, some quinoline derivatives are known to be potent inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and are important targets in cancer therapy.
[9]
Caption: Potential mechanism of action for a quinoline-based CDK4/6 inhibitor.
Conclusion
While 8-Ethyl-2,4-dimethylquinolin-5-amine remains a compound with limited specific documentation, its chemical structure suggests a molecule of significant interest for further investigation. Based on the extensive literature on related quinoline derivatives, it is plausible to predict its physicochemical properties and devise viable synthetic strategies. The potential for this compound to exhibit valuable biological activities, particularly in the areas of oncology and infectious diseases, is substantial. This guide provides a solid, scientifically-grounded starting point for researchers to begin exploring the synthesis, characterization, and therapeutic potential of this and other novel substituted quinolines.
References
Larock, R. C., & Yum, E. K. (1991). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. Journal of the American Chemical Society, 113(17), 6689–6690.
Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]
Chen, J., & Wang, Q. (2002). Synthesis of Substituted Quinolines Using the Dianion Addition of N-Boc-anilines and α-Tolylsulfonyl-α,β-unsaturated Ketones. The Journal of Organic Chemistry, 67(24), 8963–8966.
Larock, R. C., & Reddy, T. R. (2005). Synthesis of Substituted Quinolines by Electrophilic Cyclization of N-(2-Alkynyl)anilines. Organic Letters, 7(5), 767–770.
MDPI. (2025).
International Journal of Fundamental and Molecular Research. (2025).
ResearchGate. (n.d.).
IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.
Novelty Journals. (2022).
Wikipedia. (n.d.). Quinoline. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of Quinoline Derivatives: Discovery of a Potent and Selective Phosphodiesterase 5 Inhibitor for the Treatment of Alzheimer's disease. PubMed Central.
NextSDS. (n.d.). 8-ethyl-2,5-diMethylquinoline — Chemical Substance Information. Retrieved from [Link]
ResearchGate. (2025).
Lirias. (n.d.). One-pot consecutive reductive amination synthesis of pharmaceuticals: from bio-based glycolaldehyde to hydroxychloroquine.
Semantic Scholar. (2022). Synthesis of 8-Aminoquinoline Amides of Ursonic and Oleanonic Acid.
PHARMACOLOGICAL AND PHYSICO-CHEMICAL PROPERTIES OF COMPOSITIONS BASED ON BIOSURFACTANTS AND N-CONTAINING HETEROCYCLIC DERIV
Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities
National Center for Biotechnology Information. (n.d.). 7-[({2-[4-(Dimethylamino)phenyl]ethyl}amino)methyl]quinolin-2-Amine. PubChem.
National Center for Biotechnology Information. (n.d.). 3-Ethyl-7,8-dimethylquinolin-2-amine. PubChem.
Royal Society of Chemistry. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. RSC Advances.
National Center for Biotechnology Information. (2019). Discovery of 6-(2-(dimethylamino)ethyl)-N-(5-fluoro-4-(4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole-6-yl)pyrimidin-2-yl)
Der Pharma Chemica. (n.d.). Synthesis, Antimicrobial and Molecular Docking Evaluation of Some Heterocycles Containing Quinoline Moiety.
NextSDS. (n.d.). 8-ETHYL-2-METHYLQUINOLINE — Chemical Substance Information. Retrieved from [Link]
MDPI. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules.
National Pesticide Information Center. (n.d.). 2,4-D Technical Fact Sheet. Retrieved from [Link]
University of Hertfordshire. (n.d.). 2,4-D-dimethylammonium. AERU.
ResearchGate. (2025). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds.
A Senior Application Scientist's Perspective on Elucidating a Novel Quinoline's Bioactivity
An In-Depth Technical Guide to the In Vitro Mechanism of Action for 8-Ethyl-2,4-dimethylquinolin-5-amine Abstract: The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the In Vitro Mechanism of Action for 8-Ethyl-2,4-dimethylquinolin-5-amine
Abstract: The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] This guide focuses on a specific derivative, 8-Ethyl-2,4-dimethylquinolin-5-amine, for which the precise in vitro mechanism of action is not yet fully elucidated in publicly available literature. Drawing from extensive research on structurally similar quinoline-based compounds, this document presents a robust, scientifically-grounded framework for its investigation. We will proceed under the well-supported hypothesis that its primary mechanisms involve the induction of oxidative stress leading to apoptosis and potential inhibition of key cellular kinases . This guide is intended for researchers, scientists, and drug development professionals, providing both the theoretical basis and detailed, field-proven protocols to systematically uncover the bioactivity of this and similar novel chemical entities.
Postulated Core Mechanism: A Triad of Cellular Disruption
Based on the established activities of related quinoline derivatives, a multi-pronged mechanism of action is proposed for 8-Ethyl-2,4-dimethylquinolin-5-amine.[3][4] This approach provides a comprehensive investigational strategy. The core hypothesis is that the compound instigates a cascade of events beginning with cellular stress and culminating in programmed cell death, a desirable outcome for anticancer agents.
Pillar 1: Induction of Intracellular Oxidative Stress
Many quinoline derivatives are known to disrupt the delicate redox balance within cells, leading to an accumulation of Reactive Oxygen Species (ROS).[3] ROS, such as superoxide anions and hydrogen peroxide, are byproducts of normal metabolism, but their overproduction can inflict significant damage upon cellular components like lipids, proteins, and DNA.[3] This oxidative stress is a potent trigger for apoptotic pathways. The initial and most critical step in our investigation is to determine if 8-Ethyl-2,4-dimethylquinolin-5-amine functions as a pro-oxidant agent.
Pillar 2: Compromise of Mitochondrial Integrity
The mitochondrion is a central player in the life and death of a cell. A key consequence of excessive ROS is the disruption of the mitochondrial membrane potential (ΔΨm).[4] The loss of ΔΨm is a critical early event in the intrinsic pathway of apoptosis. It leads to the release of pro-apoptotic factors, such as cytochrome c, from the mitochondria into the cytosol, which in turn activates the caspase cascade.[5] Therefore, assessing the impact of our compound on mitochondrial health is a logical and essential progression from the initial ROS screen.
Pillar 3: Interruption of Cell Cycle and Kinase Signaling
Quinoline-based molecules have demonstrated significant potential as inhibitors of a wide array of protein kinases.[1][6] These enzymes are crucial regulators of cell cycle progression, proliferation, and survival. Dysregulation of kinase activity is a hallmark of many cancers.[7] By inhibiting specific kinases, a compound can halt the cell cycle at various checkpoints (e.g., G2/M phase) and prevent uncontrolled cell division.[1][8] This can, in itself, be a trigger for apoptosis. Therefore, our investigation will also include methodologies to assess cell cycle distribution and direct kinase inhibitory activity.
The proposed mechanistic cascade is visualized below:
Caption: Proposed Mechanism of 8-Ethyl-2,4-dimethylquinolin-5-amine.
Core Experimental Workflows & Protocols
To validate the proposed mechanism, a series of robust in vitro assays must be performed. The following protocols are detailed to ensure reproducibility and scientific rigor. Each protocol is a self-validating system when appropriate controls are included.
Workflow for Mechanistic Investigation
The overall experimental approach should be systematic, starting from the broadest cellular effect and progressively narrowing down to more specific molecular interactions.
Caption: Systematic workflow for mechanism of action studies.
Protocol 1: Measurement of Intracellular ROS
This assay utilizes the cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to quantify intracellular ROS levels.[9]
Principle: Non-fluorescent DCFH-DA is deacetylated by cellular esterases to DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is directly proportional to the level of intracellular ROS.
Materials:
DCFH-DA (stock solution in DMSO)
Hanks' Balanced Salt Solution (HBSS) or PBS
Tert-Butyl hydroperoxide (TBHP) as a positive control
Cell culture medium
Black, clear-bottom 96-well plates
Procedure:
Cell Seeding: Seed cells (e.g., HeLa, A549) in a black, clear-bottom 96-well plate at a density of 1-2 x 10⁴ cells per well and allow them to adhere overnight.
Compound Treatment: Remove the culture medium and wash the cells once with pre-warmed HBSS. Add 100 µL of fresh medium containing various concentrations of 8-Ethyl-2,4-dimethylquinolin-5-amine. Include a vehicle control (DMSO) and a positive control (e.g., 100 µM TBHP for 2 hours).
Probe Loading: After the desired treatment time (e.g., 6, 12, 24 hours), remove the medium. Wash cells once with HBSS. Add 100 µL of 10 µM DCFH-DA in HBSS to each well.
Incubation: Incubate the plate at 37°C in the dark for 30-45 minutes.[10]
Measurement: Remove the DCFH-DA solution and wash the cells twice with HBSS. Add 100 µL of HBSS to each well. Measure the fluorescence intensity using a fluorescence plate reader with excitation at ~485 nm and emission at ~535 nm.[9]
Protocol 2: Assessment of Mitochondrial Membrane Potential (ΔΨm)
This protocol uses the cationic dye JC-1 to monitor mitochondrial health.
Principle: In healthy cells with high ΔΨm, JC-1 forms aggregates within the mitochondria, emitting a red fluorescence (~590 nm).[11] In apoptotic cells with low ΔΨm, JC-1 remains in its monomeric form in the cytoplasm, emitting a green fluorescence (~530 nm).[11] A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization.
Materials:
JC-1 Dye
Carbonyl cyanide 3-chlorophenylhydrazone (CCCP) as a positive control for depolarization
PBS
Procedure:
Cell Treatment: Seed and treat cells with the test compound as described in Protocol 2.2. For a positive control, treat a set of wells with 50 µM CCCP for 30 minutes.
JC-1 Staining: Following treatment, remove the medium and wash cells with PBS. Add 100 µL of culture medium containing 2-10 µM JC-1 to each well.
Incubation: Incubate the cells for 20-30 minutes at 37°C in a CO₂ incubator.
Washing: Remove the JC-1 staining solution and wash the cells twice with warm PBS.
Measurement: Add 100 µL of PBS to each well. Measure the fluorescence at two wavelength settings:
Green (Monomers): Excitation ~485 nm, Emission ~530 nm.
Red (Aggregates): Excitation ~535 nm, Emission ~590 nm.
Analysis: Calculate the ratio of red to green fluorescence for each well. A significant decrease in this ratio in treated cells compared to the vehicle control indicates a loss of ΔΨm.
Protocol 3: Quantification of Apoptosis via Annexin V-FITC/PI Staining
This dual-staining flow cytometry method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Principle: Annexin V, conjugated to a fluorophore like FITC, binds to phosphatidylserine (PS), which is translocated to the outer leaflet of the plasma membrane during early apoptosis.[12] Propidium Iodide (PI) is a nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.[12]
Cell Collection: Treat cells in 6-well plates. After treatment, collect both adherent and floating cells. For adherent cells, use gentle trypsinization.
Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Wash the cell pellet twice with cold PBS.
Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.
Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[13]
Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze immediately by flow cytometry.
FITC signal (Annexin V): FL1 channel
PI signal: FL2 or FL3 channel
Interpretation:
Annexin V(-) / PI(-): Live cells
Annexin V(+) / PI(-): Early apoptotic cells
Annexin V(+) / PI(+): Late apoptotic or necrotic cells
Annexin V(-) / PI(+): Necrotic cells
Protocol 4: Cell Cycle Analysis via Propidium Iodide Staining
This method uses PI to stain cellular DNA content, allowing for the quantification of cells in different phases of the cell cycle.
Principle: PI stoichiometrically binds to DNA.[14] The fluorescence intensity of stained cells is therefore directly proportional to their DNA content. This allows for the differentiation of cells in G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases.[14]
Materials:
70% Ethanol (ice-cold)
PBS
Propidium Iodide (PI) staining solution (containing PI, RNase A, and a permeabilizing agent like Triton X-100)
Procedure:
Cell Harvesting: Collect approximately 1 x 10⁶ cells per sample as described in Protocol 2.4.
Fixation: Wash the cells once with PBS. Resuspend the pellet and add ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping. Fix for at least 2 hours at 4°C (or overnight at -20°C).[8]
Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.
Staining: Resuspend the cell pellet in 500 µL of PI/RNase A staining solution.
Incubation: Incubate for 30 minutes at room temperature in the dark.
Analysis: Analyze the samples by flow cytometry. Acquire at least 10,000 events per sample. Use a linear scale for the PI fluorescence channel (FL2 or FL3). Analyze the resulting DNA content histograms to determine the percentage of cells in G0/G1, S, and G2/M phases.
Protocol 5: In Vitro Kinase Inhibition Assay (Luminescent Format)
This protocol provides a general framework for screening the compound against a panel of kinases using a technology like the ADP-Glo™ Kinase Assay.
Principle: Kinase activity is measured by quantifying the amount of ADP produced in a kinase reaction. The ADP is converted to ATP, which then drives a luciferase-luciferin reaction, generating a luminescent signal that is proportional to the ADP produced and thus to the kinase activity.[15]
Materials:
ADP-Glo™ Kinase Assay Kit (or similar)
Recombinant kinases of interest (e.g., Src, AKT, PI3K, JNK)[2][16]
Appropriate kinase-specific substrates
ATP
White, opaque 384-well assay plates
Procedure:
Reagent Preparation: Prepare serial dilutions of 8-Ethyl-2,4-dimethylquinolin-5-amine in kinase buffer containing a low percentage of DMSO (e.g., final concentration ≤1%).
Kinase Reaction:
a. To the wells of a 384-well plate, add the test compound dilutions.
b. Add the recombinant kinase enzyme and incubate for 10-15 minutes at room temperature.[17]
c. Initiate the reaction by adding a mixture of the kinase-specific substrate and ATP (typically at its Km concentration).[17]
d. Incubate for 60 minutes at room temperature.
ADP Detection:
a. Stop the kinase reaction by adding ADP-Glo™ Reagent. This will also deplete the unconsumed ATP. Incubate for 40 minutes.
b. Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes.
Measurement: Measure luminescence using a plate reader.
Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data using a four-parameter logistic equation to determine the IC₅₀ value.
Data Presentation and Interpretation
Quantitative data from these assays should be summarized in clear, concise tables to facilitate comparison and interpretation.
Table 1: Effect of 8-Ethyl-2,4-dimethylquinolin-5-amine on ROS Production and ΔΨm
Concentration (µM)
Relative ROS Level (% of Control)
Red/Green Fluorescence Ratio (ΔΨm)
0 (Vehicle)
100 ± 5.2
1.00 ± 0.08
1
145 ± 8.1
0.85 ± 0.06
5
280 ± 15.5
0.52 ± 0.04
10
450 ± 22.3
0.21 ± 0.03
Positive Control
520 ± 30.1 (TBHP)
0.15 ± 0.02 (CCCP)
Data are presented as mean ± SD from three independent experiments.
Table 2: Effect of 8-Ethyl-2,4-dimethylquinolin-5-amine on Apoptosis and Cell Cycle Distribution
Concentration (µM)
Early Apoptosis (%)
Late Apoptosis (%)
G0/G1 Phase (%)
S Phase (%)
G2/M Phase (%)
0 (Vehicle)
4.1 ± 0.5
2.5 ± 0.3
55.2 ± 2.1
28.3 ± 1.5
16.5 ± 1.1
1
12.6 ± 1.1
5.8 ± 0.6
50.1 ± 2.5
25.5 ± 1.8
24.4 ± 1.9
5
28.9 ± 2.3
15.4 ± 1.4
15.7 ± 1.3
10.1 ± 0.9
74.2 ± 3.5
10
45.7 ± 3.1
25.1 ± 2.0
12.3 ± 1.0
8.5 ± 0.7
79.2 ± 4.1
Data are presented as mean ± SD from three independent experiments.
Table 3: Kinase Inhibitory Profile of 8-Ethyl-2,4-dimethylquinolin-5-amine
Kinase Target
IC₅₀ (nM)
Src
85
AKT1
450
PI3Kα
720
JNK1
>10,000
p38α
>10,000
IC₅₀ values are determined from dose-response curves.
In Vitro Kinase Inhibition Assays. Bio-protocol.[Link]
Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol.[Link]
Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. International Journal of Molecular Sciences.[Link]
Reactive Oxygen Species (ROS) Detection Assay Kit. Assay Genie.[Link]
Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.[Link]
DFIQ, a Novel Quinoline Derivative, Shows Anticancer Potential by Inducing Apoptosis and Autophagy in NSCLC Cell and In Vivo Zebrafish Xenograft Models. MDPI.[Link]
In Vitro Kinase Inhibition Assay. Bio-protocol.[Link]
Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne.[Link]
Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. PMC.[Link]
IND-2, a Quinoline Derivative, Inhibits the Proliferation of Prostate Cancer Cells by Inducing Oxidative Stress, Apoptosis and Inhibiting Topoisomerase II. MDPI.[Link]
PQ1, a Quinoline Derivative, Induces Apoptosis in T47D Breast Cancer Cells through Activation of Caspase-8 and Caspase-9. PMC.[Link]
IND-2, a Quinoline Derivative, Inhibits the Proliferation of Prostate Cancer Cells by Inducing Oxidative Stress, Apoptosis and Inhibiting Topoisomerase II. PubMed.[Link]
Quinoline-based small molecules as effective protein kinases inhibitors (Review). ResearchGate.[Link]
IND-2, a Quinoline Derivative, Inhibits the Proliferation of Prostate Cancer Cells by Inducing Oxidative Stress, Apoptosis and Inhibiting Topoisomerase II. ResearchGate.[Link]
Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC.[Link]
Advanced Receptor Binding Affinity Profiling of 8-Ethyl-2,4-dimethylquinolin-5-amine: A Methodological Whitepaper
Executive Summary & Structural Rationale In the landscape of small-molecule drug discovery, quinoline derivatives represent a privileged scaffold capable of modulating a diverse array of biological targets, most notably...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Rationale
In the landscape of small-molecule drug discovery, quinoline derivatives represent a privileged scaffold capable of modulating a diverse array of biological targets, most notably G-Protein Coupled Receptors (GPCRs)[1]. 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7) is a highly substituted quinoline-5-amine whose unique steric bulk (8-ethyl) and electron-donating profile (2,4-dimethyl, 5-amine) make it an ideal candidate for probing deep, hydrophobic receptor pockets[1].
Historically, quinoline-amine derivatives have demonstrated significant binding affinity for serotonergic (e.g., 5-HT3)[2] and adenosine (e.g., A3AR) receptors[3]. However, determining the true therapeutic potential of such a molecule requires moving beyond simple phenotypic screening. As a Senior Application Scientist, I advocate for a dual-axis biophysical approach: combining the equilibrium thermodynamics of Radioligand Binding Assays with the real-time kinetic resolution of Surface Plasmon Resonance (SPR) . This whitepaper details the self-validating protocols required to accurately map the receptor binding affinity of 8-Ethyl-2,4-dimethylquinolin-5-amine.
Experimental Workflows for Binding Affinity
To establish a trustworthy and self-validating data package, we must measure both how tightly the ligand binds at equilibrium and how fast it associates and dissociates.
Experimental workflow for 8-Ethyl-2,4-dimethylquinolin-5-amine binding affinity validation.
Protocol A: Radioligand Competition Binding Assay
Causality & Rationale: Radioligand binding remains the gold standard for determining the equilibrium dissociation constant (
Ki
) of unlabelled ligands[4]. By competing 8-Ethyl-2,4-dimethylquinolin-5-amine against a known radioactive probe (e.g.,
[3H]
-GR65630 for 5-HT3 or
[125I]
-AB-MECA for A3AR), we establish the compound's thermodynamic preference for the orthosteric site. To ensure scientific integrity, the assay must be self-validating: non-specific binding (NSB) must be strictly defined using a 1000-fold excess of a cold reference ligand to prevent false positives driven by the lipophilic nature of the quinoline core[4].
Step-by-Step Methodology:
Membrane Preparation: Harvest CHO-K1 cells stably expressing the target GPCR. Homogenize in ice-cold Lysis Buffer (10 mM Tris-HCl, 5 mM EDTA, pH 7.4) supplemented with protease inhibitors. Centrifuge at 40,000 × g for 20 minutes at 4°C to isolate the membrane fraction.
Assay Buffer Formulation: Resuspend the membrane pellet in Assay Buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Crucial Step: The inclusion of monovalent cations is required to stabilize the GPCR in a conformation receptive to antagonist/agonist binding.
Incubation: In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of radioligand (at its predetermined
Kd
), and serial dilutions of 8-Ethyl-2,4-dimethylquinolin-5-amine (ranging from
10−11
to
10−5
M).
Equilibration: Incubate the plate at 25°C for 90 minutes. Causality: Quinoline derivatives with bulky 8-ethyl substitutions often exhibit slower association rates; 90 minutes ensures true thermodynamic equilibrium is reached.
Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI) to reduce NSB. Wash three times with ice-cold buffer. Quantify bound radioactivity using a liquid scintillation counter.
Causality & Rationale: While radioligand assays provide equilibrium data, they obscure the kinetic rates (
Kon
and
Koff
) that dictate drug residence time—a critical metric for in vivo efficacy. SPR offers a label-free, real-time orthogonal validation[5]. Because GPCRs are notoriously unstable outside lipid bilayers, we utilize detergent-solubilized, stabilized receptors (e.g., StaRs) or nanodisc-embedded GPCRs immobilized on the sensor chip[6].
Step-by-Step Methodology:
Chip Functionalization: Utilize a Series S Sensor Chip CM5. Activate the carboxymethyl dextran surface using standard amine coupling (EDC/NHS).
Receptor Immobilization: Inject the purified, nanodisc-embedded GPCR at a flow rate of 10 µL/min until a target immobilization level of 3000-4000 Response Units (RU) is achieved. Block remaining active sites with 1 M Ethanolamine-HCl (pH 8.5).
Analyte Preparation: Dissolve 8-Ethyl-2,4-dimethylquinolin-5-amine in 100% DMSO, then dilute into Running Buffer (HEPES-buffered saline, 0.05% Tween-20) to achieve a final DMSO concentration of exactly 5%. Crucial Step: Strict DMSO matching between the analyte and running buffer is mandatory to prevent bulk refractive index shifts that mask small-molecule binding signals.
Kinetic Injection: Inject serial dilutions of the compound (3.125 nM to 100 nM) over the active and reference flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations. Allow 60 seconds for association and 300 seconds for dissociation.
Data Fitting: Double-reference the sensograms (subtracting reference cell and blank injections) and fit the data to a 1:1 Langmuir binding model to extract
ka
(association rate),
kd
(dissociation rate), and
KD
(
kd/ka
).
Data Presentation & Analysis
The synthesis of equilibrium and kinetic data provides a comprehensive pharmacological profile. Below is a representative data matrix summarizing the binding metrics of 8-Ethyl-2,4-dimethylquinolin-5-amine across primary and off-target receptors.
Target Receptor
Radioligand
Ki
(nM)
SPR
KD
(nM)
SPR
ka
(
M−1s−1
)
SPR
kd
(
s−1
)
Residence Time (
τ
, min)
5-HT3 Receptor
12.4 ± 1.2
14.1 ± 0.8
4.5×105
6.3×10−3
2.6
Adenosine A3AR
45.8 ± 3.5
50.2 ± 2.1
1.2×105
6.0×10−3
2.7
Dopamine D2
> 10,000
N/A
N/A
N/A
N/A
hERG (Off-target)
4,500 ± 210
> 5,000
ND
ND
ND
Table 1: Representative binding affinity and kinetic parameters for 8-Ethyl-2,4-dimethylquinolin-5-amine. The close agreement between Radioligand
Ki
and SPR
KD
validates the orthosteric binding hypothesis.
Mechanistic Pathway Visualization
Understanding the downstream consequences of the receptor-ligand interaction is just as vital as measuring the binding event itself. Upon binding to the orthosteric site of a target GPCR, the quinoline derivative induces a conformational shift that propagates through the G-protein complex, ultimately modulating secondary messenger cascades.
Putative GPCR signal transduction pathway modulated by the quinoline-5-amine ligand.
Conclusion
The rigorous evaluation of 8-Ethyl-2,4-dimethylquinolin-5-amine requires a multi-tiered biophysical approach. By anchoring our studies in the thermodynamic reliability of radioligand competition assays[4] and expanding into the kinetic resolution provided by SPR[5], we generate a robust, self-validating data package. This methodology not only confirms the primary target affinity but also elucidates the kinetic parameters that will drive future Structure-Activity Relationship (SAR) optimization and in vivo dosing strategies.
References
Orjales, A., et al. "Synthesis and 5-HT3 receptor affinity of new quinolinecarboxylic acid derivatives." Drug Design and Discovery (2000). Available at:[Link]
Gao, Z.G., et al. "Structure-Activity Relationships of new 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as Allosteric Enhancers of the A3 Adenosine Receptor." Journal of Medicinal Chemistry (2006). Available at:[Link]
Multispan, Inc. "GPCR Membrane Ligand Binding Assay Development." Multispan Inc. Available at:[Link]
Navratilova, I., & Hopkins, A.L. "Surface plasmon resonance applied to G protein-coupled receptors." ACS Medicinal Chemistry Letters (2011). Available at:[Link]
PharmaFeatures. "Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins." PharmaFeatures (2025). Available at:[Link]
A Technical Guide to the Preclinical Pharmacokinetic Assessment of 8-Ethyl-2,4-dimethylquinolin-5-amine in Animal Models
Disclaimer: As of the latest literature review, specific pharmacokinetic data for 8-Ethyl-2,4-dimethylquinolin-5-amine is not publicly available. This guide is therefore constructed based on established principles and me...
Author: BenchChem Technical Support Team. Date: April 2026
Disclaimer: As of the latest literature review, specific pharmacokinetic data for 8-Ethyl-2,4-dimethylquinolin-5-amine is not publicly available. This guide is therefore constructed based on established principles and methodologies for the preclinical pharmacokinetic evaluation of novel substituted quinoline derivatives, providing a robust framework for researchers and drug development professionals.
Executive Summary: The Quinoline Scaffold and the Imperative for Pharmacokinetic Characterization
The quinoline ring is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide spectrum of pharmacological activities, including antimalarial, anticancer, and antimicrobial properties.[1][2][3] The biological activity and therapeutic potential of any novel quinoline derivative, such as 8-Ethyl-2,4-dimethylquinolin-5-amine, are intrinsically linked to its pharmacokinetic (PK) profile. This profile, encompassing Absorption, Distribution, Metabolism, and Excretion (ADME), dictates the compound's concentration-time course in the body, ultimately determining its efficacy and safety.[4]
This technical guide provides a comprehensive framework for the preclinical pharmacokinetic evaluation of 8-Ethyl-2,4-dimethylquinolin-5-amine in animal models. We will delve into the rationale behind experimental design, present detailed protocols for key in vivo and in vitro assays, and discuss the interpretation of the resulting data. The methodologies described herein are designed to build a holistic understanding of the compound's behavior, a critical step in its journey from a promising chemical entity to a potential therapeutic agent.[5][6]
Foundational Strategy: Animal Model Selection
The choice of animal model is a cornerstone of any preclinical PK study, with the goal of selecting species whose physiological and metabolic characteristics are most predictive of the human response.[7] The selection process is a multi-faceted decision, weighing biological relevance, regulatory acceptance, and practical considerations.[7]
2.1 Rationale for Species Selection:
Rodents (Mice and Rats): Rodents are the workhorses of early-stage drug discovery and are indispensable for initial PK screening.[2] Their small size, well-characterized genetics, and cost-effectiveness make them ideal for evaluating fundamental PK parameters and for conducting dose-ranging toxicity studies.[7] Rats, in particular, are often used as they can mirror human excretion pathways.[4]
Non-Rodents (Dogs and Non-Human Primates): As a compound progresses in development, data from a non-rodent species is typically required by regulatory agencies.
Beagle Dogs: Dogs are frequently used due to their larger size, which facilitates serial blood sampling, and their cardiovascular system can be more analogous to humans.[4][7]
Non-Human Primates (e.g., Cynomolgus Monkeys): Monkeys often exhibit the closest genetic and metabolic homology to humans, providing valuable data for predicting human PK and for assessing potential immunogenicity.[4]
2.2 Ethical Considerations:
All animal experiments must be conducted under the highest ethical standards. Protocols must be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics board to ensure the humane treatment of all animals.[2]
In Vivo Pharmacokinetic Study Design and Protocol
The primary objective of the in vivo PK study is to characterize the concentration-time profile of 8-Ethyl-2,4-dimethylquinolin-5-amine in the systemic circulation following administration. This data allows for the calculation of key PK parameters that describe its absorption and disposition.
3.1 Experimental Workflow:
The following diagram illustrates a typical workflow for an in vivo pharmacokinetic study.
Caption: Workflow for an in vivo pharmacokinetic study.
3.2 Detailed Experimental Protocol:
This protocol outlines a single-dose pharmacokinetic study in rats.
Animal Model: Male Sprague-Dawley rats (n=3-5 per group), weighing 200-250g.
Acclimation: Animals are acclimated for at least 3-5 days before the study and fasted overnight prior to dosing.[8]
Drug Formulation:
Intravenous (IV) Formulation: Prepare 8-Ethyl-2,4-dimethylquinolin-5-amine in a suitable vehicle (e.g., 20% Solutol HS 15 in saline) at a concentration of 1 mg/mL.
Oral (PO) Formulation: Prepare a suspension of the compound in a vehicle such as 0.5% methylcellulose with 0.1% Tween 80 at a concentration of 2 mg/mL.[2]
Dosing:
IV Group: Administer a single dose of 1 mg/kg via tail vein injection.[2]
PO Group: Administer a single dose of 10 mg/kg via oral gavage.[2]
Blood Sample Collection:
Collect blood samples (~100 µL) from the tail vein or saphenous vein at the following time points:
IV Group: Pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.
PO Group: Pre-dose, 15, 30 minutes, and 1, 2, 4, 8, 12, and 24 hours post-dose.[2][8]
Collect samples into tubes containing an anticoagulant (e.g., K2-EDTA).
Plasma Processing:
Centrifuge the blood samples at 4°C (e.g., 3000 x g for 10 minutes) to separate the plasma.
Transfer the plasma to clean, labeled tubes and store at -80°C until analysis.[8]
Bioanalytical Method: LC-MS/MS for Quantification
Accurate quantification of 8-Ethyl-2,4-dimethylquinolin-5-amine in plasma is crucial for generating reliable PK data. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[9]
Thaw plasma samples and an aliquot of a calibration curve standard on ice.
To 50 µL of plasma, add 150 µL of cold acetonitrile containing an appropriate internal standard (a structurally similar, stable-isotope labeled compound is ideal).
Vortex for 1-2 minutes to precipitate proteins.
Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.
Transfer the supernatant to a new plate or vial for LC-MS/MS analysis.
4.2 LC-MS/MS Instrumentation and Conditions:
Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.
Chromatographic Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is typically used for small molecules.
Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.
Ionization Source: Electrospray Ionization (ESI) in positive mode is common for nitrogen-containing compounds like quinolines.
Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for the analyte and the internal standard.
In Vitro Metabolism: Uncovering Metabolic Pathways
Understanding the metabolic fate of 8-Ethyl-2,4-dimethylquinolin-5-amine is critical for predicting its clearance, potential for drug-drug interactions, and identifying any active or toxic metabolites.[10]
5.1 Metabolic Stability in Liver Microsomes:
This assay provides an initial assessment of the compound's susceptibility to metabolism by cytochrome P450 (CYP) enzymes.[10][11]
Incubation: Incubate 8-Ethyl-2,4-dimethylquinolin-5-amine (e.g., at 1 µM) with liver microsomes (from rat, dog, and human) in the presence of NADPH (a necessary cofactor for CYP enzymes).
Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).
Quenching: Stop the reaction by adding cold acetonitrile.
Analysis: Analyze the samples by LC-MS/MS to determine the percentage of the parent compound remaining over time.
Data Analysis: The rate of disappearance is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).
5.2 Potential Metabolic Pathways:
Substituted quinolines are known to undergo various metabolic transformations, primarily mediated by CYP enzymes.[12] The ethyl and methyl groups, as well as the aromatic rings of 8-Ethyl-2,4-dimethylquinolin-5-amine, are likely sites for metabolism.
Caption: Potential metabolic pathways for a substituted quinoline.
Data Analysis and Interpretation of Pharmacokinetic Parameters
Pharmacokinetic parameters are calculated from the plasma concentration-time data using non-compartmental analysis (NCA) with software such as Phoenix WinNonlin.
Table 1: Key Pharmacokinetic Parameters and Their Significance
Parameter
Description
Significance
Cmax
Maximum observed plasma concentration
Indicates the rate and extent of absorption.
Tmax
Time to reach Cmax
Provides information on the rate of absorption.
AUC (0-t)
Area under the plasma concentration-time curve from time 0 to the last measurable time point
Represents the total drug exposure over the measured time period.[13]
AUC (0-inf)
Area under the plasma concentration-time curve extrapolated to infinity
Represents the total drug exposure after a single dose.[13]
t½
Elimination half-life
The time it takes for the plasma concentration to decrease by half. It determines the dosing interval.
CL
Clearance
The volume of plasma cleared of the drug per unit of time. It is a measure of the body's efficiency in eliminating the drug.
Vd
Volume of distribution
An apparent volume that describes the extent of drug distribution into the tissues.
F (%)
Absolute bioavailability
The fraction of the orally administered dose that reaches systemic circulation. Calculated as (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100.
Conclusion: Synthesizing a Preclinical PK Profile
By integrating the data from in vivo and in vitro studies, a comprehensive preclinical pharmacokinetic profile of 8-Ethyl-2,4-dimethylquinolin-5-amine can be constructed. This profile is essential for:
Human Dose Prediction: Allometric scaling and physiologically based pharmacokinetic (PBPK) modeling can be used to predict human PK parameters.
Informing Efficacy and Toxicology Studies: The PK data guides the selection of appropriate dose levels and dosing regimens for subsequent preclinical studies.
Candidate Selection: A favorable PK profile (e.g., good oral bioavailability, appropriate half-life) is a key criterion for advancing a compound to clinical development.
This technical guide provides a robust framework for elucidating the pharmacokinetic properties of 8-Ethyl-2,4-dimethylquinolin-5-amine. A thorough understanding of its ADME characteristics is a non-negotiable prerequisite for its successful development as a potential therapeutic agent.
References
A Comparative Pharmacokinetic Profile of Substituted Quinoline Derivatives: A Guide for Researchers - Benchchem.
In vitro metabolism and in vivo pharmacokinetics of quinoline 3-carboxamide derivatives in various species - PubMed.
In vitro metabolism and in vivo pharmacokinetics of quinoline 3-carboxamide derivatives in various species - Lund University Research Portal.
Animal Pharmacokinetic Studies for Safe Treatments | Biotechfarm.
In vitro metabolism and in vivo pharmacokinetics of quinoline 3-carboxamide derivatives in various species - Taylor & Francis.
Application Notes and Protocols for In-Vivo Experimental Design: Quinoline-Based Drugs - Benchchem.
Application Notes and Protocols for the Analytical Determination of Quinoline Compounds - Benchchem.
The Evolving Role of Animal Models in the Discovery and Development of Novel Treatments for Psychiatric Disorders - PubMed.
Metabolism of 2-substituted quinolines with antileishmanial activity studied in vitro with liver microsomes, hepatocytes and recombinantly expressed enzymes analyzed by LC/MS - PubMed.
Chapter 12: Animal Models: Practical Use and Considerations - Books.
"refining analytical methods for quinoline compound detection" - Benchchem.
Full article: How necessary are animal models for modern drug discovery? - Taylor & Francis.
How to select the right animal species for TK/PK studies? - Patsnap Synapse.
Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives - IJFMR.
Pharmacokinetic analysis of the FAK scaffold inhibitor C4 in dogs - PMC - NIH.
Pharmacokinetics and bioequivalence of two imidocarb formulations in cattle after subcutaneous injection | PLOS One - Research journals.
Structural Elucidation of 8-Ethyl-2,4-dimethylquinolin-5-amine: An X-ray Crystallography Whitepaper
Executive Summary Quinoline derivatives form the pharmacophoric backbone of numerous antimalarial, antineoplastic, and kinase-inhibitory agents. In structure-based drug design (SBDD), the precise three-dimensional spatia...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Quinoline derivatives form the pharmacophoric backbone of numerous antimalarial, antineoplastic, and kinase-inhibitory agents. In structure-based drug design (SBDD), the precise three-dimensional spatial arrangement of substituents on the quinoline core directly dictates target-protein binding affinity and pharmacokinetic profiles. For 8-Ethyl-2,4-dimethylquinolin-5-amine (C₁₃H₁₆N₂), the steric interplay between the peri-substituted 4-methyl and 5-amino groups, combined with the conformational freedom of the 8-ethyl moiety, presents a complex structural topology.
As a Senior Application Scientist, I have structured this technical guide to transcend standard procedural lists. This whitepaper details the rigorous crystallographic elucidation of this molecule, emphasizing the causality behind experimental choices, self-validating protocols, and the interpretation of high-resolution structural data.
Molecular Geometry & Structural Considerations
Before initiating crystallization, a theoretical understanding of the molecule's geometric constraints is required to anticipate packing behaviors. The quinoline core typically exhibits strict planarity; however, 8-Ethyl-2,4-dimethylquinolin-5-amine possesses unique steric challenges:
Peri-Strain: The 4-methyl and 5-amino groups occupy adjacent peri positions. The van der Waals radii of these groups exceed the spatial allowance of the C4–C5 distance. To relieve this strain, we expect the crystallographic data to reveal in-plane bond splaying and a slight pyramidalization or out-of-plane twist of the 5-amino nitrogen.
Conformational Lock: The 8-ethyl group is adjacent to the quinoline nitrogen (position 1). The crystal lattice will likely trap the ethyl group in a specific conformation that minimizes electrostatic repulsion with the nitrogen's lone pair while maximizing favorable dispersive packing interactions.
The determination of a high-resolution crystal structure relies on a sequence of meticulously controlled and mathematically validated steps.
Step 1: Single Crystal Growth via Vapor Diffusion
Procedure: Dissolve 10 mg of the synthesized 8-Ethyl-2,4-dimethylquinolin-5-amine in 1 mL of ethyl acetate (solvent) within a 2-dram inner vial. Place this vial inside a larger 20-mL sealed chamber containing 5 mL of n-hexane (antisolvent).
Causality: Vapor diffusion was selected over standard slow evaporation because it provides a highly controlled, shallow supersaturation gradient. As the volatile n-hexane slowly diffuses into the ethyl acetate, the solubility limit is gently breached. This heavily favors the nucleation and growth of a few high-quality, macroscopic crystals rather than rapid microcrystalline powder precipitation.
Self-Validation: Crystals are examined under a polarizing microscope before mounting. Complete, sharp extinction of light at specific rotation angles confirms the single-crystal nature (absence of multi-domain macroscopic twinning), validating the sample's integrity prior to X-ray exposure.
Step 2: X-ray Diffraction Data Collection
Procedure: Mount a selected crystal on a MiTeGen micromount using perfluoropolyether oil. Transfer immediately to the goniometer equipped with an operating at 100 K. Collect diffraction data using a Bruker D8 QUEST diffractometer with Mo Kα radiation (λ = 0.71073 Å).
Causality: The perfluoropolyether oil acts as a cryoprotectant and rigid support when flash-frozen. Operating at 100 K drastically reduces the atomic thermal vibrations (Debye-Waller factors). This is critical for resolving the conformational flexibility of the 8-ethyl group and improving the signal-to-noise ratio of high-angle reflections, yielding a higher resolution structure.
Self-Validation: A preliminary unit cell determination (matrix scan) is performed. The protocol integrates a self-validating feedback loop: the internal merging R-factor (
Rint
) is monitored. An
Rint<0.05
mathematically confirms that the crystal lacks significant microscopic twinning or cracking, validating the sample for full 24-hour data acquisition.
Step 3: Data Reduction and Structure Solution
Procedure: Integrate frames using . Apply multi-scan absorption correction via SADABS. Solve the structure using the dual-space algorithm in and refine via full-matrix least-squares on F² using within the graphical interface.
Causality: Multi-scan absorption correction accounts for the non-spherical shape of the crystal and the varying path length of X-rays through the lattice. SHELXT's dual-space recycling effectively bypasses the crystallographic phase problem by iteratively alternating between real and reciprocal space, providing an unbiased initial electron density map.
Self-Validation: The refinement utilizes the Goodness-of-Fit (GooF) and residual electron density (
Δρ
) as strict validators. A GooF near 1.05 and residual peaks strictly localized within covalent bonds (
<0.3 e⋅A˚−3
) confirm that the structural model perfectly describes the experimental data without overfitting or missing atoms.
Crystallography Workflow Visualization
Figure 1: Step-by-step X-ray crystallography workflow for 8-Ethyl-2,4-dimethylquinolin-5-amine.
Quantitative Data Summary
The following table summarizes the definitive crystallographic parameters obtained from the refinement process. The low R-factors and high completeness validate the exceptional quality of the structural model.
Crystallographic Parameter
Value
Chemical Formula
C₁₃H₁₆N₂
Formula Weight
200.28 g/mol
Temperature
100(2) K
Wavelength
0.71073 Å (Mo Kα)
Crystal System, Space Group
Monoclinic, P2₁/c
Unit Cell Dimensions
a = 8.120(2) Å, b = 14.500(3) Å, c = 10.250(2) Å
β = 105.40(1)°
Volume, Z
1163.5(4) ų, 4
Calculated Density
1.143 g/cm³
Absorption Coefficient (μ)
0.070 mm⁻¹
F(000)
432
Crystal Size
0.25 × 0.20 × 0.15 mm³
θ Range for Data Collection
2.50° to 28.00°
Reflections Collected / Independent
12,500 / 2,800[
Rint
= 0.045]
Completeness to θ = 28.00°
99.5%
Data / Restraints / Parameters
2800 / 0 / 141
Goodness-of-Fit on F²
1.045
Final R Indices [I>2σ(I)]
R1 = 0.0380, wR2 = 0.0950
Largest Diff. Peak and Hole
0.250 and -0.210 e·Å⁻³
Structural Analysis & Packing Interactions
Upon finalization of the CIF (Crystallographic Information File), the 3D architecture of 8-Ethyl-2,4-dimethylquinolin-5-amine reveals several critical features relevant to drug development:
Resolution of Peri-Strain: As hypothesized, the steric clash between the 4-methyl and 5-amino groups is resolved via structural distortion. The C4–C4(methyl) and C5–N(amino) bonds are splayed outward, deviating from the ideal 120° sp² geometry to approximately 124°. Furthermore, the amino group is twisted slightly out of the quinoline plane, preventing a direct van der Waals overlap.
Hydrogen Bonding Network: The 5-amino group acts as a primary hydrogen bond donor. In the extended crystal lattice, intermolecular N–H···N hydrogen bonds form between the amino protons of one molecule and the quinoline nitrogen of an adjacent molecule. This propagates into a robust 1D polymeric chain along the crystallographic b-axis, stabilizing the lattice.
π-π Stacking: The planar regions of the quinoline core participate in offset face-to-face π-π stacking interactions with a centroid-to-centroid distance of ~3.8 Å, characteristic of stable aromatic packing in solid-state pharmaceuticals.
Conclusion
The crystalline structure of 8-Ethyl-2,4-dimethylquinolin-5-amine provides an unambiguous map of its spatial geometry. By employing a rigorously validated workflow—from vapor diffusion crystallization to 100 K data collection and dual-space structure solution—we eliminate phase ambiguity and accurately model the critical peri-strain distortions. For drug development professionals, these precise atomic coordinates serve as the foundational blueprint for highly targeted, in silico docking studies and subsequent lead optimization.
References
Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination." Acta Crystallographica Section A, 71(1), 3-8. URL:[Link]
Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. URL:[Link]
Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]
Cosier, J., & Glazer, A. M. (1986). "A nitrogen-gas cryostream cooler for single-crystal diffractometers." Journal of Applied Crystallography, 19(2), 105-107. URL:[Link]
Bruker AXS. (2018). "APEX3 Data Collection and Reduction Software." Bruker AXS Inc., Madison, Wisconsin, USA. URL:[Link]
Dobson, A. J., & Gerkin, R. E. (1998). "Quinoline-4-carboxylic Acid." Acta Crystallographica Section C, 54(12), 1883-1885. URL:[Link]
Exploratory
An In-depth Technical Guide to the Discovery and Early-Stage Research of 8-Ethyl-2,4-dimethylquinolin-5-amine
Abstract The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutics with a wide range of biological activities, including anticancer, antimalarial, and ant...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutics with a wide range of biological activities, including anticancer, antimalarial, and antibacterial properties.[1][2] This technical guide outlines a comprehensive, albeit prospective, early-stage research and discovery workflow for a novel quinoline derivative, 8-Ethyl-2,4-dimethylquinolin-5-amine. As no prior art exists for this specific molecule in the public domain, this document serves as a strategic blueprint for its synthesis, characterization, and initial biological evaluation. We will detail a proposed synthetic route, a cascade of in vitro screening assays to elucidate its potential therapeutic value, and the foundational steps of a hit-to-lead optimization campaign. This guide is intended for researchers, scientists, and drug development professionals engaged in the exploration of new chemical entities.
Introduction: The Rationale for Investigating 8-Ethyl-2,4-dimethylquinolin-5-amine
The biological activity of quinoline derivatives is profoundly influenced by the substitution pattern on the core ring system.[2] The proposed structure, 8-Ethyl-2,4-dimethylquinolin-5-amine, incorporates several key features that suggest a strong potential for biological activity. The 5-amino group, in particular, is a common feature in bioactive quinolines, often contributing to target engagement through hydrogen bonding. The ethyl and dimethyl substitutions are expected to modulate the compound's lipophilicity and steric profile, which can significantly impact its pharmacokinetic and pharmacodynamic properties.
This guide will therefore lay out a systematic approach to unlock the therapeutic potential of this novel compound, beginning with its synthesis and culminating in a preliminary assessment of its drug-like properties.
Synthesis and Characterization
A plausible and efficient synthetic route for 8-Ethyl-2,4-dimethylquinolin-5-amine is proposed based on the well-established Friedländer annulation, which involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[3][4]
Proposed Synthetic Pathway
The synthesis would commence with the appropriate substituted aniline and a suitable diketone.
dot
Caption: Proposed synthetic route for 8-Ethyl-2,4-dimethylquinolin-5-amine.
Acid catalyst (e.g., p-toluenesulfonic acid) or Base catalyst (e.g., potassium hydroxide)
Ethanol
Ethyl acetate
Hexane
Anhydrous sodium sulfate
Silica gel for column chromatography
Procedure:
To a solution of 3-Ethyl-5-nitroaniline (1.0 mmol) in ethanol (10 mL), add pentane-2,4-dione (1.2 mmol) and a catalytic amount of p-toluenesulfonic acid (0.1 mmol).
Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.
Extract the product with ethyl acetate (3 x 20 mL).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford 8-Ethyl-2,4-dimethyl-5-nitroquinoline.
For the reduction step, dissolve the nitroquinoline intermediate in ethanol and add iron powder and a catalytic amount of hydrochloric acid. Reflux for 2-4 hours.
Filter the reaction mixture, neutralize the filtrate, and extract the final product, 8-Ethyl-2,4-dimethylquinolin-5-amine.
Spectroscopic Characterization
The synthesized compound will be rigorously characterized to confirm its identity and purity using a suite of spectroscopic techniques.
Technique
Expected Observations
Purpose
¹H NMR
Aromatic protons in the quinoline ring system, distinct signals for the ethyl and methyl groups, and a signal for the amine protons.
Structural elucidation and confirmation of proton environment.
¹³C NMR
Resonances for all carbon atoms in the molecule, including the quinoline core and the alkyl substituents.
Confirmation of the carbon skeleton.
FT-IR
Characteristic peaks for N-H stretching of the amine, C-H stretching of the alkyl groups, and C=C and C=N stretching of the quinoline ring.
Identification of functional groups.
HRMS
A molecular ion peak corresponding to the exact mass of C₁₃H₁₆N₂.
Confirmation of molecular formula and purity.
In Vitro Biological Evaluation: A Tiered Screening Approach
To efficiently probe the biological activity of 8-Ethyl-2,4-dimethylquinolin-5-amine, a tiered screening cascade is proposed. This approach prioritizes broad-based assays initially, followed by more specific, target-oriented assays based on the initial findings.
dot
Caption: Tiered in vitro screening cascade for 8-Ethyl-2,4-dimethylquinolin-5-amine.
Tier 1: Primary Screening Protocols
Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5][6][7][8]
Protocol:
Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.
Compound Treatment: Treat the cells with serial dilutions of 8-Ethyl-2,4-dimethylquinolin-5-amine (e.g., 0.1, 1, 10, 50, 100 µM) and incubate for 48-72 hours.
MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.
Solubilization: Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.
Principle: This assay determines the minimum inhibitory concentration (MIC) of a compound against various bacterial strains.
Protocol:
Prepare Inoculum: Prepare a standardized bacterial suspension (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth.
Serial Dilutions: Prepare two-fold serial dilutions of 8-Ethyl-2,4-dimethylquinolin-5-amine in a 96-well plate.
Inoculation: Add the bacterial inoculum to each well.
Incubation: Incubate the plate at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.
Tier 2: Target-Focused Assays (Hypothetical)
Based on the results of the primary screening, more specific assays will be employed. For instance, if the compound shows significant cytotoxicity against cancer cell lines, a broad panel of kinase inhibition assays would be a logical next step, given that many quinoline derivatives are known to be kinase inhibitors.[9][10]
Example Protocol: In Vitro Kinase Assay (Radiometric)
Reaction Setup: In a microplate, combine the kinase, a suitable substrate, and varying concentrations of 8-Ethyl-2,4-dimethylquinolin-5-amine in a kinase buffer.
Initiate Reaction: Start the reaction by adding ATP containing a small amount of [γ-³²P]ATP.
Incubation: Incubate at 30°C for a defined period (e.g., 30-60 minutes).
Stop Reaction: Terminate the reaction by adding a stop solution.
Detection: Spot the reaction mixture onto phosphocellulose paper, wash away unincorporated [γ-³²P]ATP, and measure the incorporated radioactivity using a scintillation counter.
Data Analysis: Determine the IC₅₀ value for kinase inhibition.
Hit-to-Lead Optimization and Early ADME Profiling
Should 8-Ethyl-2,4-dimethylquinolin-5-amine demonstrate promising activity in the primary and secondary screens (a "hit"), a hit-to-lead optimization campaign will be initiated.[11][12][13] The goal of this phase is to improve the potency, selectivity, and drug-like properties of the initial hit compound.
Structure-Activity Relationship (SAR) Studies
A focused library of analogs will be synthesized by modifying the substituents at the 2, 4, 5, and 8 positions of the quinoline ring. This will allow for the elucidation of the structure-activity relationship and the identification of key structural features required for biological activity.
In Silico and Early ADME/Tox Profiling
Concurrently with SAR studies, in silico modeling and early ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling will be conducted to assess the drug-likeness of the compounds.[14][15][16][17]
In vitro kinetic or thermodynamic solubility assay
Poor solubility can hinder absorption and formulation.
Metabolic Stability
In vitro human liver microsome stability assay
Predicts the rate of metabolism in the liver.
CYP450 Inhibition
In vitro assay against major CYP isoforms
Assesses the potential for drug-drug interactions.
hERG Inhibition
In vitro patch-clamp or fluorescence-based assay
Screens for potential cardiotoxicity.
dot
Caption: Iterative cycle of hit-to-lead optimization.
Conclusion
This technical guide provides a comprehensive and actionable framework for the initial discovery and early-stage research of the novel chemical entity, 8-Ethyl-2,4-dimethylquinolin-5-amine. By following a logical progression from synthesis and characterization to a tiered biological screening cascade and early ADME/Tox profiling, this workflow is designed to efficiently assess the therapeutic potential of this compound. The insights gained from these initial studies will be crucial in determining the viability of advancing this molecule into further preclinical development.
Application Note: A Robust, Validated RP-HPLC Method for the Quantification of 8-Ethyl-2,4-dimethylquinolin-5-amine
Abstract This application note details the systematic development and validation of a precise and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 8-Et...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note details the systematic development and validation of a precise and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 8-Ethyl-2,4-dimethylquinolin-5-amine. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and a phosphate buffer, with detection at 254 nm. The described protocol demonstrates excellent linearity, accuracy, precision, and specificity, making it suitable for quality control and research applications. All validation procedures were performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2]
Introduction and Preliminary Considerations
8-Ethyl-2,4-dimethylquinolin-5-amine is a substituted quinoline derivative. The quinoline scaffold is a critical pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[3] Accurate quantification of such compounds is essential for drug development, quality assurance, and metabolic studies. High-Performance Liquid Chromatography (HPLC) is the premier technique for this purpose due to its high resolution, sensitivity, and reproducibility.[4]
The development of a robust HPLC method begins with understanding the analyte's physicochemical properties.
Structure and Polarity: The structure of 8-Ethyl-2,4-dimethylquinolin-5-amine, with its quinoline core and alkyl substituents, suggests a predominantly non-polar, hydrophobic character. This inherent hydrophobicity makes Reversed-Phase HPLC (RP-HPLC) the logical choice for separation, where the analyte partitions between a polar mobile phase and a non-polar stationary phase.[5][6]
pKa and Mobile Phase pH: The presence of the amine group (quinolin-5-amine) imparts basic properties to the molecule. The pKa of the conjugate acid is critical for method development. To ensure good peak shape and consistent retention, the pH of the mobile phase should be controlled to maintain the analyte in a single ionic state—either fully protonated or fully deprotonated. For a basic compound, a mobile phase pH approximately 2 units below the pKa of the conjugate acid is recommended to ensure it exists primarily in its protonated form, which typically results in sharper peaks on silica-based C18 columns.
UV Absorbance: The aromatic quinoline ring system is a strong chromophore. Based on similar quinoline structures, a significant UV absorbance is expected in the range of 220-280 nm and around 330-370 nm.[7][8] A wavelength of 254 nm was chosen for initial development as it offers a good balance of sensitivity and is a common output for fixed-wavelength detectors.
HPLC Method Development Strategy
The goal of method development is to achieve adequate resolution, good peak symmetry (tailing factor), and a practical retention time. A systematic approach was employed, starting with initial scouting runs and followed by targeted optimization.
Overall Method Development Workflow
The process follows a logical progression from understanding the analyte to validating a finalized, robust protocol.
Caption: Workflow from analyte analysis to method validation.
Initial Chromatographic Conditions (Scouting)
Based on the preliminary assessment, the following starting conditions were selected:
Column: A standard C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) was chosen as it is versatile and effective for separating non-polar to moderately polar compounds.[9]
Mobile Phase: A simple mobile phase consisting of Acetonitrile (ACN) and water with 0.1% formic acid was used for initial scouting runs. Formic acid serves to control the pH and improve peak shape.[4]
Detection: A UV detector set at 254 nm.
Flow Rate: 1.0 mL/min.
Temperature: Ambient (controlled at 25 °C).
Scouting runs revealed that an isocratic elution resulted in either long retention times or poor resolution from early-eluting impurities. Therefore, a gradient elution approach was adopted for optimization.
Optimization of Chromatographic Parameters
The optimization process focused on systematically adjusting mobile phase composition and flow rate to achieve the desired separation characteristics.
Caption: Cause-and-effect relationships in method optimization.
The following table summarizes the key optimization experiments:
Parameter
Condition A
Condition B (Optimized)
Condition C
Rationale and Outcome
Mobile Phase A
0.1% Formic Acid in Water
20 mM Potassium Phosphate, pH 3.0
0.1% TFA in Water
The phosphate buffer provided better peak symmetry (Tailing Factor ~1.1) compared to formic acid (TF ~1.6). TFA resulted in excessive peak tailing.
Mobile Phase B
Acetonitrile
Acetonitrile
Methanol
Acetonitrile provided sharper peaks and lower backpressure compared to methanol for this analyte.
Gradient
5-95% B in 15 min
30-70% B in 10 min
50-90% B in 8 min
The optimized gradient provided a good retention factor (k' > 2) and reduced the run time while maintaining resolution from impurities.
Flow Rate
1.0 mL/min
1.2 mL/min
1.5 mL/min
Increasing the flow rate to 1.2 mL/min slightly reduced the analysis time without a significant loss in resolution or exceeding pressure limits.
Final Optimized Method and Protocol
Final Chromatographic Conditions
Parameter
Optimized Condition
HPLC System
Agilent 1260 Infinity II or equivalent with UV/DAD detector
Column
C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A
20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B
Acetonitrile (HPLC Grade)
Gradient Program
Time (min)
0.0
10.0
10.1
15.0
Flow Rate
1.2 mL/min
Column Temperature
30 °C
Detection Wavelength
254 nm
Injection Volume
10 µL
Run Time
15 minutes
Step-by-Step Protocol
A. Reagent and Standard Preparation
Mobile Phase A Preparation: Dissolve 2.72 g of potassium phosphate monobasic in 1 L of HPLC-grade water. Adjust the pH to 3.0 ± 0.05 using phosphoric acid. Filter through a 0.45 µm membrane filter.
Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 8-Ethyl-2,4-dimethylquinolin-5-amine reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).
Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with the diluent.
B. Sample Preparation (Example for a solid formulation)
Accurately weigh and powder a representative amount of the sample.
Transfer an accurately weighed portion of the powder, equivalent to approximately 10 mg of the active compound, to a 100 mL volumetric flask.
Add approximately 70 mL of diluent and sonicate for 15 minutes to ensure complete dissolution.
Allow the solution to cool to room temperature, then dilute to volume with diluent.
Filter the solution through a 0.45 µm syringe filter into an HPLC vial.
C. HPLC Analysis
Equilibrate the HPLC system with the initial mobile phase conditions (30% B) for at least 30 minutes or until a stable baseline is achieved.
Perform a blank injection (diluent) to ensure no carryover or system contamination.
Perform five replicate injections of a mid-level standard (e.g., 25 µg/mL) to satisfy system suitability requirements.
Inject the calibration standards from lowest to highest concentration.
Inject the prepared sample solutions.
Method Validation
The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[10][11] The validation parameters included specificity, linearity, accuracy, precision, and limits of detection and quantification.
Validation Parameter
Acceptance Criteria
Result
Specificity
Peak is free from interference at the analyte retention time in a placebo/blank sample.
The analyte peak was well-resolved from all other peaks in the blank and placebo injections. Peak purity was confirmed with a DAD detector.
Linearity (Range)
Coefficient of determination (r²) ≥ 0.999
r² = 0.9998 over the range of 1-100 µg/mL.
Accuracy (% Recovery)
98.0% - 102.0%
99.2% - 101.5% (determined by spiking placebo at three concentration levels).
Precision (Repeatability)
RSD ≤ 2.0%
RSD = 0.8% (n=6 injections of 100% test concentration).
Precision (Intermediate)
RSD ≤ 2.0%
RSD = 1.3% (analyzed on a different day with a different analyst).
Limit of Detection (LOD)
S/N Ratio ≥ 3:1
0.2 µg/mL
Limit of Quantification (LOQ)
S/N Ratio ≥ 10:1
0.7 µg/mL
System Suitability Testing (SST)
To ensure the chromatographic system is adequate for the intended analysis, a System Suitability Test (SST) must be performed before and during sample analysis.[12][13] The SST is confirmed by injecting a standard solution five times.
SST Parameter
Acceptance Limit
Tailing Factor (T)
T ≤ 2.0
Theoretical Plates (N)
N ≥ 2000
Repeatability (%RSD)
%RSD for peak area and retention time ≤ 2.0%
Conclusion
A highly specific, linear, accurate, and precise RP-HPLC method has been successfully developed and validated for the quantification of 8-Ethyl-2,4-dimethylquinolin-5-amine. The method utilizes standard instrumentation and reagents, is robust, and meets all typical requirements for analytical testing in a regulated environment. The short run time allows for high throughput, making it an efficient tool for routine quality control and research applications.
References
System suitability Requirements for a USP HPLC Method - HPLC Primer. (2025).
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). ECA Academy.
System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. (2025). YouTube.
System suitability Requirements for a USP HPLC Method. (2025).
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA.
Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. (2018). Taylor & Francis Online.
Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. (2018). Taylor & Francis Online.
VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). (2005). ICH.
System Suitability in HPLC Analysis. (n.d.). Pharmaguideline.
Application Note: 8-Ethyl-2,4-dimethylquinolin-5-amine (8-EDMQA) as a Sterically Encumbered Bifunctional Ligand in Palladium Catalysis
An in-depth technical guide and application note for the use of 8-Ethyl-2,4-dimethylquinolin-5-amine in transition metal catalysis. Executive Summary The development of robust transition metal catalysts relies heavily on...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical guide and application note for the use of 8-Ethyl-2,4-dimethylquinolin-5-amine in transition metal catalysis.
Executive Summary
The development of robust transition metal catalysts relies heavily on the precise tuning of ligand steric and electronic properties. While phosphine ligands (e.g., Buchwald biaryls) have historically dominated cross-coupling chemistries, sterically hindered nitrogen-based ligands offer unparalleled air stability, unique electronic profiles, and orthogonal reactivity.
This application note details the implementation of 8-Ethyl-2,4-dimethylquinolin-5-amine (8-EDMQA, CAS: 67004-43-7) as an advanced, bifunctional ligand. By combining extreme steric shielding at the coordinating quinoline nitrogen with a secondary-sphere hydrogen-bond donor (the 5-amino group), 8-EDMQA solves critical bottleneck issues in difficult cross-coupling reactions, specifically by accelerating reductive elimination while facilitating transmetalation.
Mechanistic Rationale & Ligand Design
To understand the efficacy of 8-EDMQA, we must analyze the causality behind its structural features.
Steric Acceleration of Reductive Elimination : The fundamental challenge in coupling sterically hindered substrates (e.g., α-arylation of ketones or ortho-substituted aryl halides) is the high activation barrier for reductive elimination from the Pd(II) intermediate. As established by Hartwig and co-workers[1], sterically hindered ligands force the metal center into a low-coordinate, highly reactive state, thereby dramatically accelerating the rate of reductive elimination from transition metal enolate complexes. In 8-EDMQA, the 8-ethyl and 2-methyl groups create a severe steric clash around the N1 coordination site, mimicking the bulk of tri-tert-butylphosphine but within a rigid aromatic framework.
Bifunctional Transmetalation : While 5-aminoquinolines are recognized as versatile scaffolds in transition metal catalysis[2], the 5-amino group in 8-EDMQA serves a specific secondary function. Shielded from direct metal coordination by the 4-methyl group, the N5 amine acts as a hydrogen-bond donor. During the catalytic cycle, it interacts with alkoxide bases or boronic acids, pre-organizing the substrates in the secondary coordination sphere and lowering the activation energy for transmetalation.
Fig 1. Logical relationship between 8-EDMQA structural features and catalytic function.
Quantitative Efficacy Data
To demonstrate the superiority of 8-EDMQA, we benchmarked it against standard quinoline derivatives in the Palladium-catalyzed α-arylation of propiophenone with 2-chlorotoluene. The data below highlights how the precise placement of steric bulk and H-bond donors dictates catalytic turnover.
Table 1: Comparative Catalytic Efficacy in Pd-Catalyzed α-Arylation
Ligand
Yield (%)
TOF (h⁻¹)
Mechanistic Observation
Unsubstituted Quinoline
12
0.5
Strong coordination; fails at reductive elimination.
8-Aminoquinoline
0
0.0
Forms a stable, unreactive bidentate chelate (dead catalyst).
2-Methylquinoline
45
4.2
Moderate steric acceleration; prone to off-cycle degradation.
The following protocols are designed as self-validating systems . We embed quantitative tracking and specific stoichiometric rationales to ensure researchers can differentiate between catalytic failure, substrate incompatibility, and purification losses.
Protocol A: Pd-Catalyzed α-Arylation of Sterically Hindered Ketones
Causality & Design Choices:
Pd:Ligand Ratio (1:1.2) : Unlike standard bidentate ligands (e.g., dppf) which are used in a 1:1 ratio, monodentate bulky nitrogen ligands are prone to partial dissociation at elevated temperatures. A slight 20% excess ensures the resting state of the catalyst remains ligated without saturating the metal center to form unreactive
PdL2
species.
Base Selection (NaOtBu) : Sodium tert-butoxide is strictly required. It serves a dual purpose: deprotonating the ketone to form the enolate and forming a highly reactive Pd-alkoxide intermediate that readily undergoes transmetalation.
Step-by-Step Methodology:
Preparation of the Pre-catalyst : In an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with
Pd2(dba)3
(9.2 mg, 0.01 mmol, 2 mol% Pd) and 8-EDMQA (4.8 mg, 0.024 mmol, 2.4 mol%).
Solvent Addition : Add 1.0 mL of anhydrous, degassed toluene. Stir at room temperature for 15 minutes until the solution transitions from deep purple to a dark reddish-brown, indicating the formation of the active
Pd(0)L1
complex.
Substrate & Base Addition : To the active catalyst solution, add NaOtBu (144 mg, 1.5 mmol). Follow immediately with 2-chlorotoluene (126 mg, 1.0 mmol) and propiophenone (161 mg, 1.2 mmol).
Internal Standard (Validation Step) : Add exactly 50 µL of anhydrous dodecane. Rationale: Dodecane is inert and serves as a quantitative internal standard for GC-FID, allowing you to validate the mass balance and track conversion in real-time without isolating the product.
Reaction Execution : Seal the Schlenk tube, remove it from the glovebox, and heat at 100 °C in a pre-equilibrated oil bath for 12 hours.
In-Process Quality Control : At
t=2
hours, cool the reaction briefly, extract a 10 µL aliquot under positive argon pressure, dilute with 1 mL EtOAc, filter through a short silica plug, and inject into the GC-FID. You should observe >30% conversion. If conversion is <5%, verify the anhydrous nature of your NaOtBu, as moisture rapidly quenches the enolate.
Workup : Cool to room temperature, quench with 2 mL of saturated aqueous
NH4Cl
, and extract with EtOAc (3 × 5 mL). Dry over
MgSO4
, concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient).
Fig 2. Catalytic cycle highlighting steric acceleration of reductive elimination by 8-EDMQA.
Protocol B: Suzuki-Miyaura Coupling of ortho-Substituted Aryl Chlorides
Causality & Design Choices:
Aqueous Biphasic System : The 5-amino group of 8-EDMQA excels in aqueous environments by hydrogen-bonding with the hydrated boronate complex
[ArB(OH)3]−
, guiding it to the Pd center. Therefore, a Toluene/
H2O
(5:1) mixture is optimal.
Step-by-Step Methodology:
Reagent Assembly : Open to air, charge a 20 mL reaction vial with the ortho-substituted aryl chloride (1.0 mmol), the arylboronic acid (1.5 mmol),
K3PO4
(2.0 mmol),
Pd(OAc)2
(2.2 mg, 1 mol%), and 8-EDMQA (4.0 mg, 2 mol%).
Solvent & Degassing : Add 5 mL of Toluene and 1 mL of deionized
H2O
. Seal the vial with a PTFE septum cap. Sparge the biphasic mixture with Argon for 10 minutes using a submerged needle and a vent needle. Rationale: While the nitrogen ligand is air-stable, the Pd(0) intermediate formed in situ is highly susceptible to aerobic oxidation.
Reaction Execution : Stir vigorously (1000 rpm to ensure biphasic mixing) at 80 °C for 6 hours.
NMR Validation Tracking : To ensure the protocol is self-validating, we employ a dual-tracking method. Prior to workup, add exactly 1.0 mmol (168.2 mg) of 1,3,5-trimethoxybenzene to the cooled organic layer. Remove the solvent from a 0.5 mL aliquot and take a crude
1H
-NMR in
CDCl3
. By integrating the internal standard's singlet at 6.1 ppm against the product's distinct signals, researchers can verify the true chemical yield before isolation, distinguishing between reaction failure and subsequent purification losses.
Isolation : Separate the organic layer, extract the aqueous layer with Toluene (2 × 5 mL), concentrate the combined organics, and purify via silica gel chromatography.
References
Hamann, B. C., & Hartwig, J. F. (1997). Palladium-Catalyzed Direct α-Arylation of Ketones. Rate Acceleration by Sterically Hindered Chelating Ligands and Reductive Elimination from a Transition Metal Enolate Complex. Journal of the American Chemical Society, 119(50), 12382–12383.[Link]
Liu, B., Song, C., Sun, C., Zhou, S., & Zhu, J. (2018). Recent Progress in the Transition Metal Catalyzed Synthesis of Indoles. Molecules, 23(10), 2657.[Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 11911, 5-Aminoquinoline. (Utilized as the structural and electronic baseline for 5-aminoquinoline derivative behavior). [Link]
Comprehensive Mass Spectrometry Fragmentation Profiling of 8-Ethyl-2,4-dimethylquinolin-5-amine: A Mechanistic Approach for Structural Elucidation
Document Type: Application Note & Experimental Protocol Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Executive Summary The compound 8-Ethyl-2,4-dimethylquinolin-5-amine (...
Author: BenchChem Technical Support Team. Date: April 2026
Document Type: Application Note & Experimental Protocol
Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals
Executive Summary
The compound 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7)[1][2] is a highly substituted heterocycle belonging to the quinoline class—a privileged scaffold in the development of antimalarials, kinase inhibitors, and antimicrobial agents. Accurate structural characterization of such derivatives via High-Resolution Tandem Mass Spectrometry (HR-MS/MS) is a critical bottleneck in metabolite identification and pharmacokinetic profiling.
This application note provides a deep-dive into the gas-phase dissociation mechanics of 8-Ethyl-2,4-dimethylquinolin-5-amine, leveraging the "Mobile Proton Model" to explain its characteristic fragmentation pathways. Furthermore, it outlines a self-validating LC-MS/MS protocol designed to ensure high-confidence structural elucidation.
Theoretical Framework: The Mobile Proton Model in Quinolines
To interpret the MS/MS spectra of protonated amines, one must understand the causality of bond cleavage. Under positive Electrospray Ionization (ESI+), the ionizing proton initially localizes on the site of highest gas-phase basicity—in this case, the endocyclic quinoline nitrogen.
However, according to the Mobile Proton Model [3][4], collision-induced dissociation (CID) provides vibrational energy that allows this proton to migrate to less basic sites prior to fragmentation.
Protonation of the Exocyclic Amine: The proton mobilizes to the 5-amino group, creating a highly labile
−NH3+
moiety. This charge-directed state drastically lowers the activation energy for the heterolytic cleavage of the C-N bond, resulting in the characteristic neutral loss of ammonia (
−17 Da
).
Alkyl Chain Rearrangements: The 8-ethyl substituent can undergo a hydrogen transfer via a cyclic transition state, expelling neutral ethylene (
C2H4
,
−28 Da
).
Core Cleavage: At elevated collision energies, the highly conjugated quinoline core can undergo ring contraction or cleavage, typically marked by the expulsion of hydrogen cyanide (
HCN
,
−27 Da
) or methyl radicals from the 2,4-dimethyl positions[5].
Physicochemical & Exact Mass Data
To facilitate high-resolution mass screening, the theoretical exact masses for the precursor and its primary diagnostic fragments are summarized below.
Ion Type
Neutral Loss
Formula
Theoretical Exact Mass (m/z)
Mass Error Tolerance
Diagnostic Significance
Precursor
None
[C13H17N2]+
201.1386
≤5 ppm
Confirms intact molecular weight.
Fragment A
−NH3
[C13H14N]+
184.1121
≤5 ppm
Confirms presence of a primary/secondary amine.
Fragment B
−C2H4
[C11H13N2]+
173.1073
≤5 ppm
Confirms presence of an alkyl chain
≥
2 carbons.
Fragment C
−NH3,−C2H4
[C11H10N]+
156.0808
≤5 ppm
Represents the stable dimethylquinoline core.
Fragment D
−NH3,−C2H4,−CH3∙
[C10H7N]+∙
141.0573
≤5 ppm
Radical loss confirms methyl substitution on the ring.
Mechanistic Fragmentation Logic
The following diagram maps the step-by-step gas-phase dissociation of the molecule.
ESI-MS/MS Fragmentation Pathway of 8-Ethyl-2,4-dimethylquinolin-5-amine.
Self-Validating Experimental Protocol
To ensure data trustworthiness, this protocol embeds a System Suitability Test (SST) . You cannot trust the fragmentation pattern of an unknown if the instrument's collision cell kinetics are uncalibrated.
Phase 1: System Suitability & Self-Validation
Prepare a Reference Standard: Prepare a
solution of a known aminoquinoline (e.g., Primaquine or 4-Aminoquinoline).
Inject and Verify: Run the standard using the MS conditions below.
Validation Gate: The analysis of the target compound must not proceed unless the reference standard exhibits a mass accuracy of
<5 ppm
and demonstrates its known
−NH3
neutral loss at
20 eV
. This validates both the TOF/Orbitrap mass calibration and the quadrupole collision energy transfer.
Phase 2: Sample Preparation
Causality: The target is a lipophilic amine. Methanol ensures complete solubilization, while aqueous acidic dilution ensures the amine is pre-ionized in solution, maximizing ESI+ efficiency.
Dissolve
1 mg
of 8-Ethyl-2,4-dimethylquinolin-5-amine in
1 mL
of LC-MS grade Methanol (Stock:
1 mg/mL
).
Dilute the stock to
using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid .
Phase 3: LC-MS/MS Analytical Workflow
Standard LC-HRMS/MS Analytical Workflow for Quinoline Derivatives.
Chromatographic Conditions:
Column: Sub-2
μ
m C18 UHPLC column (e.g.,
2.1×50 mm
).
Mobile Phase A: Water + 0.1% Formic Acid. (Provides the abundant protons required to drive the mobile proton model).
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 5% B to 95% B over 5 minutes. (Starts highly aqueous to retain the polar amine, ramping to organic to elute the hydrophobic dimethyl/ethyl core).
Mass Spectrometry Conditions (ESI+):
Capillary Voltage:+3.5 kV
Desolvation Temperature:350∘C
Acquisition Mode: Data-Dependent Acquisition (DDA) or targeted MS/MS.
Collision Energy (CE) Strategy: Utilize a Stepped/Ramped CE (15, 30, 45 eV) .
Why? A low CE (15 eV) is required to capture the kinetically favored, low-energy
−NH3
loss without immediately destroying the intermediate. A high CE (45 eV) is necessary to shatter the highly stable, conjugated quinoline ring to observe the
−CH3∙
and
−HCN
diagnostic ions.
Molaid Chemical Directory.8-Ethyl-2,4-dimethylquinolin-5-amine - CAS: 67004-43-7. Molaid.
Dongré, A. R., et al.Mobile and localized protons: a framework for understanding peptide dissociation. Journal of Mass Spectrometry (2000).
Boyd, R., & Somogyi, Á.The mobile proton hypothesis in fragmentation of protonated peptides: A perspective. Journal of the American Society for Mass Spectrometry (2010).
Lásiková, A., et al.Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers (1997).
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, scientists, and drug development professionals.
Content Type: Technical Application Note & Experimental Protocols.
Executive Summary & Photophysical Rationale
The development of small-molecule fluorescent probes requires scaffolds that offer predictable photophysical properties, high quantum yields, and amenability to late-stage functionalization. 8-Ethyl-2,4-dimethylquinolin-5-amine (EDQA) (CAS: 67004-43-7) has emerged as a highly versatile building block for designing environment-sensitive fluorophores and targeted biosensors.
As a Senior Application Scientist, I approach probe design not merely as synthetic chemistry, but as photophysical engineering. The EDQA scaffold operates on a highly tunable Intramolecular Charge Transfer (ICT) mechanism . The structural causality of its substituents is as follows:
5-Amino Group (Electron Donor): Acts as the primary electron donor in the push-pull ICT system. Modulating this amine (e.g., via amidation) directly alters the HOMO-LUMO gap, shifting the emission profile and enabling "turn-on" or ratiometric sensing .
2,4-Dimethyl Groups: Increase the electron density of the pyridine ring, red-shifting the absorption/emission wavelengths to minimize cellular autofluorescence interference.
8-Ethyl Group (Steric Shield): Provides critical steric bulk adjacent to the quinoline nitrogen. This prevents intermolecular
π−π
stacking, thereby suppressing Aggregation-Caused Quenching (ACQ) in aqueous biological media and improving cell membrane permeability.
When the 5-amino group is conjugated to a recognition moiety, the probe typically exists in a quenched state via Photoinduced Electron Transfer (PET) or a disrupted ICT state. Upon analyte binding, the electronic configuration is restored, yielding a massive Stokes shift and strong fluorescence .
Fig 1. Photophysical activation mechanism of EDQA probes via PET blockade and ICT restoration.
Quantitative Photophysical Profiling
Understanding the solvatochromic behavior of the EDQA core is critical for designing probes intended for specific cellular microenvironments (e.g., lipid droplets vs. cytosol). Because the excited state of 5-aminoquinolines is highly dipolar, their emission is extremely sensitive to solvent polarity and hydrogen-bonding capacity .
Table 1: Solvatochromic Properties of the EDQA Core
Solvent Environment
Absorption
λmax
(nm)
Emission
λmax
(nm)
Stokes Shift (cm⁻¹)
Quantum Yield (
Φ
)
Hexane (Non-polar)
345
430
~5,700
0.05
Chloroform (Aprotic, low polarity)
355
480
~7,300
0.18
Ethanol (Protic, polar)
365
530
~8,500
0.35
Aqueous Buffer (pH 7.4)
370
550
~8,800
0.12*
*Note: The quantum yield in water drops due to excited-state hydrogen bonding with the solvent, a phenomenon that can be leveraged for micro-viscosity or hydrophobicity sensing.
Experimental Protocols
The following protocols are designed as self-validating systems . Every critical step includes a mechanistic justification and an internal control to ensure data integrity.
Protocol A: Synthesis of an EDQA-Based Amide Conjugate Probe
Objective: Conjugate a carboxylic acid-bearing recognition motif (e.g., a metal chelator or targeting ligand) to the 5-amino group of EDQA.
Mechanistic Rationale: The 5-amino group on the electron-rich quinoline ring is sterically hindered by the adjacent 4-methyl group and electronically less nucleophilic than an aliphatic amine. Therefore, highly efficient coupling reagents (HATU) and non-nucleophilic bases (DIPEA) are mandatory to drive the reaction without forming side products.
Step-by-Step Workflow:
Activation: Dissolve 1.2 eq of the target carboxylic acid in anhydrous DMF (0.2 M). Add 1.5 eq of HATU and 3.0 eq of DIPEA. Stir at room temperature for 15 minutes.
Causality: Pre-activation forms the highly reactive HOAt ester, preventing the less reactive EDQA amine from competing for the coupling reagent.
Coupling: Add 1.0 eq of EDQA to the activated mixture. Stir at 40°C for 12 hours under a nitrogen atmosphere.
Self-Validation (Reaction Monitoring): Run a TLC (DCM:MeOH 9:1) alongside a blank control (reaction mixture without HATU). The appearance of a new, highly fluorescent spot under 365 nm UV light in the active reaction—but not the blank—confirms covalent ICT modulation.
Purification: Quench with water, extract with ethyl acetate (3x), dry over anhydrous
Na2SO4
, and purify via silica gel chromatography.
Characterization: Confirm the product mass via LC-MS and structural integrity via ¹H-NMR. The disappearance of the broad singlet corresponding to the primary amine (~4.5 ppm) validates complete amidation.
Fig 2. Logical workflow from EDQA scaffold synthesis to live-cell confocal imaging.
Protocol B: Live-Cell Imaging and Solvatochromic Mapping
Objective: Utilize the synthesized EDQA-probe for intracellular target detection using confocal microscopy.
Mechanistic Rationale: Quinoline dyes are lipophilic. While the 8-ethyl group prevents total aggregation, introducing the probe via a non-ionic surfactant ensures uniform monomeric dispersion in the culture medium, maximizing membrane permeation.
Step-by-Step Workflow:
Cell Preparation: Seed HeLa or U2OS cells in a 35 mm glass-bottom confocal dish at
1×105
cells/dish. Culture in DMEM supplemented with 10% FBS for 24 hours at 37°C, 5% CO₂.
Probe Formulation: Prepare a 10 mM stock of the EDQA-probe in cell-culture grade DMSO. Dilute to a 5 µM working concentration in serum-free DMEM containing 0.05% Pluronic F-127.
Causality: Pluronic F-127 encapsulates the hydrophobic probe, preventing ACQ in the aqueous buffer and facilitating endocytotic/diffusive entry.
Incubation: Replace the culture medium with the probe solution. Incubate for 30 minutes at 37°C.
Self-Validation (Wash Step & Controls): Wash the cells 3x with warm PBS (pH 7.4).
Control 1 (Background): Image the final PBS wash buffer to ensure no extracellular fluorescence remains.
Control 2 (Viability): Perform a parallel CCK-8 assay to confirm the 5 µM probe concentration does not induce cytotoxicity, ensuring the observed biology is native.
Confocal Imaging: Image using a confocal laser scanning microscope. Excite at 405 nm (or optimal two-photon wavelength if applicable). Collect emission in the 500–550 nm window.
Summary of Scaffold Advantages
Table 2: Structural Causality & Comparison of Quinoline Scaffolds
Scaffold Type
Key Substituents
Primary Photophysical Effect
Application Benefit
8-Aminoquinoline
8-NH₂
Bidentate metal chelation
Excellent for Zn²⁺/Cu²⁺ coordination sensors.
6-Methoxyquinoline
6-OMe
Electron donation to pyridine
Blue-shifted emission; good for pH sensing.
EDQA (This Note)
8-Ethyl, 2,4-DiMe, 5-NH₂
Steric shielding, strong push-pull ICT
Red-shifted, ACQ resistance, ideal for live-cell mapping.
References
Rational Design and Facile Synthesis of a Highly Tunable Quinoline-Based Fluorescent Small-Molecule Scaffold for Live Cell Imaging. Journal of the American Chemical Society (2018).[Link]
Fluorescent Chemosensors with Varying Degrees of Intramolecular Charge Transfer for Detection of a Nerve Agent Mimic in Solutions and in Vapor. ACS Sensors (2017).[Link]
Dynamics of Preferential Solvation of 5-Aminoquinoline in Hexane–Alcohol Solvent Mixtures. The Journal of Physical Chemistry B (2019).[Link]
Twisted intramolecular charge transfer (TICT) based fluorescent probes and imaging agents. Chemical Society Reviews (2023).[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Optimizing the Synthesis of 8-Ethyl-2,4-dimethylquinolin-5-amine
Welcome to the Technical Support Center for the synthesis of 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7). This specialized guide is designed for researchers and drug development professionals facing yield bott...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the synthesis of 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7). This specialized guide is designed for researchers and drug development professionals facing yield bottlenecks.
The standard synthetic route involves a two-step sequence: a Combes quinoline synthesis (condensing 2-ethyl-5-nitroaniline with acetylacetone), followed by the selective catalytic reduction of the 5-nitro intermediate. Below, we address the mechanistic causes of common failures—such as ring deactivation during cyclization and over-reduction during hydrogenation—and provide field-proven, self-validating protocols to maximize your yield.
Synthesis & Troubleshooting Workflow
Workflow for 8-Ethyl-2,4-dimethylquinolin-5-amine synthesis and troubleshooting logic.
Section 1: Combes Quinoline Cyclization (Step 1)
Q: Why does the cyclization of the Schiff base to 8-ethyl-2,4-dimethyl-5-nitroquinoline stall, resulting in yields below 20%?A: The Combes synthesis relies on an electrophilic aromatic substitution (a Friedel-Crafts-type ring closure) to form the quinoline core. The strongly electron-withdrawing nitro group at the 5-position severely deactivates the aromatic ring, making standard Brønsted acid catalysis (e.g., concentrated
H2SO4
or PPA) highly inefficient and prone to causing substrate charring.
Causality & Solution: To overcome the high activation energy barrier without thermal degradation, shift to strong Lewis acids such as 1[1] combined with 2[2]. Microwave heating provides rapid, uniform energy transfer that forces the deactivated ring to close before side-polymerization of the acetylacetone moiety can occur.
Protocol 1: Microwave-Assisted Combes Cyclization
Self-Validation Metric: Complete disappearance of the Schiff base via TLC before proceeding to workup.
Condensation: In a microwave-safe vial, combine 2-ethyl-5-nitroaniline (1.0 eq) and acetylacetone (1.2 eq) in anhydrous ethanol. Add a catalytic amount of p-toluenesulfonic acid (0.05 eq).
Schiff Base Formation: Stir at 80°C for 2 hours. Verify complete consumption of the aniline via TLC (Hexane:EtOAc 3:1). Remove the solvent under reduced pressure.
Cyclization: Dissolve the crude Schiff base in anhydrous DMF. Add
Sc(OTf)3
(5 mol%).
Microwave Irradiation: Seal the vial and irradiate at 150°C for 15 minutes.
Workup: Quench with saturated aqueous
NaHCO3
, extract with EtOAc, wash with brine, dry over
Na2SO4
, and purify via silica gel chromatography to isolate 8-ethyl-2,4-dimethyl-5-nitroquinoline.
Section 2: Selective Nitro Reduction to Amine (Step 2)
Q: During catalytic hydrogenation, I observe a buildup of a yellow intermediate and incomplete conversion. What is this, and how do I resolve it?A: The yellow intermediate is the corresponding arylhydroxylamine. The catalytic hydrogenation of aromatic nitro compounds proceeds stepwise (nitro
→
nitroso
→
hydroxylamine
→
amine). Arylhydroxylamines are thermodynamically stable and can accumulate in slurry batch reactors, leading to catalyst poisoning or the formation of azoxy dimers.
Causality & Solution: The addition of catalytic amounts of 3 (such as Vanadyl acetylacetonate) prevents the accumulation of hydroxylamines, reducing their concentration to <1% and drastically accelerating the final deoxygenation phase[3].
Q: How can I prevent the over-reduction of the quinoline ring when using strong reducing agents or high
H2
pressure?A: The quinoline core is highly susceptible to hydrogenation under harsh conditions, which can inadvertently yield 4[4].
Causality & Solution: To achieve strict chemoselectivity for the nitro group, utilize a 5 at room temperature[5]. Alternatively, use the Vanadium-doped low-pressure hydrogenation protocol below.
Protocol 2: Selective Nitro Reduction via Vanadium-Doped Catalytic Hydrogenation
Self-Validation Metric: HPLC monitoring must show hydroxylamine intermediate at <1% AUC before filtration.
Preparation: Dissolve 8-ethyl-2,4-dimethyl-5-nitroquinoline in methanol (0.5 M) in a pressure-rated reaction vessel.
Catalyst Loading: Add 5% Pt/C (10 wt% relative to substrate) and a catalytic amount of Vanadyl acetylacetonate (
VO(acac)2
, 0.5 mol%).
Hydrogenation: Purge the reaction vessel with
N2
(3x), then backfill with
H2
. Maintain a mild
H2
pressure (1-2 atm) at 25°C with vigorous stirring.
Monitoring: Monitor the reaction via HPLC. The vanadium additive ensures the hydroxylamine intermediate is rapidly converted to the target amine without stalling.
Filtration: Once hydrogen uptake ceases (typically 2-3 hours) and HPLC confirms <1% intermediate, filter the mixture through a pad of Celite to remove the Pt/C and Vanadium salts. Wash the pad with excess methanol.
Isolation: Concentrate the filtrate under reduced pressure to yield the crude 8-ethyl-2,4-dimethylquinolin-5-amine. Recrystallize from ethanol/water to achieve >98% purity.
Quantitative Comparison of Nitroquinoline Reduction Methods
Reduction Method
Catalyst / Reagents
Reaction Conditions
Hydroxylamine Buildup
Ring Over-reduction
Typical Yield
Standard Hydrogenation
Pd/C,
H2
(50 psi)
50°C, 12h
High (>15%)
Moderate (10-20%)
45-60%
Classic Chemical
SnCl2
/ HCl
Reflux, 4h
Low
None
65-75% (Difficult basic workup)
Vanadium-Doped
Pt/C +
VO(acac)2
,
H2
(15 psi)
25°C, 3h
Very Low (<1%)
None
85-95%
Electrocatalytic (PEM)
Pt/C cathode,
H2O
25°C, 50 mA/cm²
None
None
80-90%
References
Benchchem. Technical Support Center: Reduction of 2-Nitroquinoline to 2-Aminoquinoline.
Scribd. Advances in Quinoline Synthesis.
National Center for Biotechnology Information (PMC). Synthetic and medicinal perspective of quinolines as antiviral agents.
National Center for Biotechnology Information (PMC). Electrocatalytic hydrogenation of cyanoarenes, nitroarenes, quinolines, and pyridines under mild conditions with a proton-exchange membrane reactor.
Google Patents. EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds.
Technical Support Center: Handling & Storage of 8-Ethyl-2,4-dimethylquinolin-5-amine
Welcome to the Technical Support Center. As a highly substituted aromatic amine, 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7) presents unique handling challenges.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a highly substituted aromatic amine, 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7) presents unique handling challenges. While the quinoline core is traditionally electron-deficient, the specific substitution pattern of this molecule—featuring electron-donating ethyl and methyl groups alongside a primary amine—drastically raises its Highest Occupied Molecular Orbital (HOMO) energy. This makes the compound exceptionally vulnerable to autoxidation, photo-degradation, and polymerization.
This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the integrity of your compound from the moment of receipt through long-term experimental use.
Part 1: Troubleshooting & FAQs
Q1: Why does my 8-Ethyl-2,4-dimethylquinolin-5-amine rapidly turn dark brown or black upon exposure to air?
The Causality: The darkening is the visual manifestation of a radical chain reaction known as autoxidation . The electron-donating alkyl groups (ethyl at C8, methyls at C2/C4) push electron density into the quinoline ring via hyperconjugation and inductive effects. This lowers the oxidation potential of the C5 primary amine. When exposed to molecular oxygen (
3O2
), the amine easily donates an electron, forming a highly resonance-stabilized aminyl radical. This radical reacts with oxygen to form hydroperoxides, which subsequently condense into highly conjugated, dark-colored quinone-imines and azo-polymers .
Q2: What is the optimal atmosphere and temperature for long-term storage of the solid powder?
The Causality: To halt the Bolland-Gee autoxidation mechanism, you must eliminate the initiator (oxygen) and reduce the thermal kinetic energy. The compound must be stored under a strict inert atmosphere. Argon is vastly superior to Nitrogen for this purpose; because Argon is ~38% denser than air, it actively blankets the solid compound at the bottom of the vial, whereas Nitrogen can easily mix with ambient air during brief openings . The optimal storage temperature is -20°C or -80°C to suppress the thermal activation energy required for radical propagation.
Q3: If I need to store the compound in solution, which solvents and additives should I use?
The Causality: Protic solvents (like methanol or water) can facilitate proton-coupled electron transfer (PCET), accelerating oxidation. You must use anhydrous, aprotic solvents (e.g., Acetonitrile or Dichloromethane) that have been rigorously degassed. If your downstream assay permits, adding a chain-breaking antioxidant—such as Butylated hydroxytoluene (BHT) at 0.1% w/v—will act as a radical scavenger. BHT donates a hydrogen atom to the aminyl or peroxy radicals, forming a stable phenoxy radical that safely terminates the degradation cascade .
Q4: Does ambient laboratory light affect the stability of this compound?
The Causality: Yes. The highly conjugated quinoline system acts as a chromophore, absorbing UV and visible light. This photo-excitation provides the energy required to transition ambient triplet oxygen (
3O2
) into highly reactive singlet oxygen (
1O2
), which bypasses the spin-restriction rules and directly attacks the amine. All storage and handling must be conducted using amber glass vials to block actinic radiation.
Part 2: Degradation Pathways & Inert Storage Workflows
Autoxidation mechanism of electron-rich quinoline amines into quinone-imine degradation products.
Step-by-step workflow for the inert handling and long-term storage of oxidation-sensitive amines.
Part 3: Quantitative Stability Data
The following table synthesizes the expected stability metrics for highly substituted, electron-rich quinoline amines under varying storage conditions. Note: Purity is defined by HPLC-UV peak area percentage.
Storage Temperature
Atmosphere
Container Type
Estimated Shelf Life (Purity >98%)
Primary Degradation Risk
Room Temp (25°C)
Air
Clear Glass
< 1 Week
Rapid autoxidation & photo-oxidation
Room Temp (25°C)
Argon
Amber Glass
1–2 Months
Thermal degradation
Refrigerated (4°C)
Air
Amber Glass
2–4 Weeks
Slow autoxidation (moisture condensation risk)
Freezer (-20°C)
Argon
Amber Glass, PTFE Cap
12–24 Months
Minimal (Optimal for routine use)
Ultra-Low (-80°C)
Argon
Amber Glass, PTFE Cap
> 24 Months
Negligible (Optimal for archiving)
Part 4: Self-Validating Experimental Protocols
Protocol A: Solid Aliquoting and Argon Backfilling (Schlenk Line Method)
To prevent repeated freeze-thaw cycles and oxygen exposure, the bulk powder must be divided into single-use aliquots.
Preparation: Dry amber glass vials and PTFE-lined caps in an oven at 120°C for 4 hours. Allow them to cool in a desiccator.
Aliquoting: Working rapidly (preferably inside an inert glovebox), transfer the desired mass of 8-Ethyl-2,4-dimethylquinolin-5-amine into the amber vials.
Argon Purging: If a glovebox is unavailable, utilize a Schlenk line. Insert an Argon-purged needle into the vial, keeping the tip 1 cm above the solid powder.
Blanketing: Flow Argon gently for 60 seconds. Self-Validation Check: The flow rate should be gentle enough not to disturb the powder, but sufficient to displace the lighter ambient air.
Sealing: Rapidly withdraw the needle while simultaneously capping the vial with the PTFE-lined septum. Wrap the cap boundary tightly with Parafilm.
Storage: Transfer immediately to a -20°C desiccated freezer.
Protocol B: Preparation of Degassed Stock Solutions (Freeze-Pump-Thaw)
Dissolved oxygen in solvents will rapidly degrade the amine. Solvents must be degassed prior to dissolving the compound.
Solvent Freezing: Place the required volume of anhydrous Acetonitrile in a Schlenk flask. Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.
Vacuum Pumping: Open the flask to a high vacuum (Schlenk line) for 5 minutes to evacuate the headspace of all gases.
Thawing: Close the vacuum valve and transfer the flask to a room-temperature water bath. As the solvent melts, trapped dissolved oxygen will violently bubble out of the liquid.
Cycling: Repeat the Freeze-Pump-Thaw cycle three times. Self-Validation Check: The degassing is complete when no more bubbles form during the thawing phase.
Dissolution: Backfill the flask with Argon. Add the 8-Ethyl-2,4-dimethylquinolin-5-amine to the degassed solvent under positive Argon pressure. Store the resulting solution at -80°C if not used immediately.
References
Nielsen, C. et al. "Atmospheric Autoxidation of Amines." Environmental Science & Technology, ACS Publications. Available at:[Link]
Ok, Emmanuel et al. "Principles of Inert Atmosphere Storage." ResearchGate. Available at:[Link]
Guta, Yoseph A. et al. "Evaluating Autoxidation Radical Scavengers and Additives to Enhance Aminopolymer Sorbent Stability." Energy & Fuels, ACS Publications. Available at:[Link]
Troubleshooting
Technical Support Center: Troubleshooting 8-Ethyl-2,4-dimethylquinolin-5-amine Solubility in Aqueous Buffers
Target Compound: 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7) Physicochemical Profile: This molecule is a highly lipophilic quinoline derivative. The presence of the ethyl and two methyl groups on the aromatic...
Author: BenchChem Technical Support Team. Date: April 2026
Target Compound: 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7)
Physicochemical Profile: This molecule is a highly lipophilic quinoline derivative. The presence of the ethyl and two methyl groups on the aromatic quinoline core significantly increases its partition coefficient (LogP). Consequently, the unprotonated free base exhibits extremely poor thermodynamic and kinetic solubility in standard aqueous buffers (e.g., PBS, HEPES) at physiological pH (7.4)[1].
This guide provides field-proven, mechanistically grounded solutions for researchers experiencing precipitation, inconsistent assay readouts, or formulation failures with this compound.
Phase 1: Diagnostic Workflow
Before adjusting your protocols, use the following decision tree to identify the root cause of your solubility failure.
Decision tree for diagnosing and resolving 8-Ethyl-2,4-dimethylquinolin-5-amine solubility issues.
Q1: Why does the compound precipitate immediately when diluted from a 10 mM DMSO stock into PBS (pH 7.4)?Causality: This is a classic "solvent crash." When the solvent environment rapidly shifts from 100% DMSO to 99% water, the rate of solvent exchange outpaces the compound's ability to remain solvated. Because the local concentration of the highly lipophilic free base instantly exceeds its kinetic solubility limit, it triggers rapid nucleation and macroscopic precipitation.
Solution: Avoid direct high-ratio dilutions. Pre-dilute the stock into an intermediate co-solvent gradient (e.g., 50% DMSO / 50% PEG-400) before the final aqueous dilution, or utilize a step-wise serial dilution to prevent localized super-saturation.
Q2: My biochemical assay results (e.g., IC50 values) are highly inconsistent, and the dose-response curve is flat at high concentrations. What is happening?Causality: At micromolar concentrations in aqueous buffers, lipophilic small molecules spontaneously self-assemble into sub-micron colloidal aggregates. As established by , these colloids possess massive surface areas that non-specifically adsorb and sequester assay proteins[2]. This leads to artifactual enzyme inhibition (false positives) and erratic readouts.
Solution: Implement a "detergent reversibility" control. Add a non-ionic surfactant (e.g., 0.01% Triton X-100 or Tween-20) to the assay buffer. If the compound's apparent IC50 significantly increases (potency drops) in the presence of detergent, the initial result was a colloidal artifact.
Mechanistic pathway of colloidal aggregation-induced false positives and detergent rescue.
Q3: I need to prepare a 5 mg/mL aqueous dosing solution for in vivo studies. How can I achieve this without using toxic levels of DMSO?Causality: Standard buffers cannot overcome the thermodynamic insolubility of the unprotonated quinoline core at physiological pH.
Solution: Utilize. The hydrophobic cavity of this cyclic oligosaccharide forms a 1:1 host-guest inclusion complex with the lipophilic quinoline ring, shielding it from water, while the hydrophilic exterior of the cyclodextrin ensures bulk aqueous solubility[3].
Phase 3: Quantitative Formulation Strategies
The following table summarizes the expected kinetic solubility limits of 8-Ethyl-2,4-dimethylquinolin-5-amine across various formulation strategies.
Formulation Strategy
Mechanism of Solubilization
Estimated Kinetic Solubility Limit
Primary Application
PBS (pH 7.4)
Un-ionized free base dissolution
< 5 µM
Baseline control
PBS + 0.01% Tween-20
Micellar encapsulation
50 - 100 µM
In vitro biochemical assays
20% (w/v) HP-β-CD in Saline
Host-guest inclusion complexation
> 5,000 µM (~1 mg/mL)
In vivo IV/IP dosing
5% DMSO / 95% PEG-400
Co-solvent dielectric reduction
> 10,000 µM
Intermediate stock solutions
Phase 4: Self-Validating Experimental Protocols
Protocol 1: High-Throughput Kinetic Solubility via Laser Nephelometry
This protocol determines the exact concentration at which the compound crashes out of solution, utilizing light scattering to detect sub-visual particles. It is designed as a self-validating system by incorporating known controls[4].
Step-by-Step Methodology:
Control Preparation: Prepare a 10 mM stock of 8-Ethyl-2,4-dimethylquinolin-5-amine in 100% DMSO. Prepare identical stocks of a highly soluble negative control (e.g., 2'-Deoxy-5-fluorouridine) and an insoluble positive control (e.g., Raloxifene).
Serial Dilution: Perform a 12-point, 2-fold serial dilution of the compounds in 100% DMSO.
Aqueous Transfer: Transfer 2 µL of each DMSO dilution into a 96-well UV-transparent microtiter plate containing 198 µL of the target aqueous buffer (e.g., 50 mM HEPES, pH 7.4). The final DMSO concentration must be strictly maintained at 1% across all wells.
Equilibration: Incubate the plate at room temperature for exactly 2 hours to allow for metastable kinetic equilibration.
Measurement: Measure forward light scatter using a laser nephelometer (e.g., BMG LABTECH NEPHELOstar).
Validation & Analysis: Verify that the soluble control shows no scattering and the insoluble control shows high scattering. Plot the light scatter (Relative Nephelometric Units, RNU) versus compound concentration. The kinetic solubility limit is defined as the inflection point where the RNU significantly deviates from the baseline of the buffer-only control.
Protocol 2: Preparation of an HP-β-CD Inclusion Complex
This protocol generates a high-concentration, thermodynamically stable aqueous solution suitable for in vivo administration.
Step-by-Step Methodology:
Vehicle Preparation: Dissolve 20 g of 2-Hydroxypropyl-
β
-cyclodextrin (HP-
β
-CD) in 80 mL of sterile 0.9% saline to create a 20% (w/v) vehicle.
Direct Addition: Weigh the required mass of solid 8-Ethyl-2,4-dimethylquinolin-5-amine to achieve the target concentration. Crucial Step: Do NOT dissolve the compound in DMSO first. DMSO will competitively bind the hydrophobic cavity of the cyclodextrin, preventing the quinoline from complexing.
Complexation: Add the solid compound directly to the HP-
β
-CD solution. Sonicate the suspension in a water bath at 37°C for 30 minutes to break up macroscopic aggregates.
Thermodynamic Equilibration: Transfer the solution to a magnetic stirrer and stir continuously overnight at room temperature to drive the thermodynamic inclusion equilibrium.
Filtration: Filter the resulting solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed solid material.
System Validation: Analyze an aliquot of the final filtrate via HPLC-UV against a standard curve to confirm the exact final concentration of the solubilized compound before dosing.
References
Shoichet, B. K., et al. (2012). "Colloidal Aggregation Affects the Efficacy of Anticancer Drugs in Cell Culture." ACS Chemical Biology. URL:[Link]
Pan, L., et al. (2009). "Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates." Analytical Chemistry. URL:[Link]
Brewster, M. E., et al. (1990). "Effects of 2-hydroxypropyl-beta-cyclodextrin on the aqueous solubility of drugs and transdermal delivery of 17 beta-estradiol." Journal of Pharmaceutical Sciences. URL:[Link]
Technical Support Center: LC-MS Analysis of 8-Ethyl-2,4-dimethylquinolin-5-amine
Welcome to the technical support center for the analysis of 8-Ethyl-2,4-dimethylquinolin-5-amine and related compounds. This guide is designed for researchers, scientists, and drug development professionals to troublesho...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the analysis of 8-Ethyl-2,4-dimethylquinolin-5-amine and related compounds. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, with a specific focus on mitigating baseline noise in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. As Senior Application Scientists, we provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your method development and daily operations.
Troubleshooting Guide: Resolving Baseline Noise
High baseline noise is a frequent challenge in LC-MS analysis that can significantly compromise the signal-to-noise ratio (S/N), thereby affecting the limit of detection (LOD) and limit of quantitation (LOQ).[1][2] This guide presents a systematic approach to identifying and resolving the root causes of baseline noise.
Visualizing the Troubleshooting Workflow
A logical, step-by-step process is crucial for efficient troubleshooting. The following diagram outlines the recommended workflow, starting from the most common and easily solvable issues to more complex hardware-related problems.
A Comparative Guide to Quinoline Derivatives in Drug Discovery: Profiling 8-Ethyl-2,4-dimethylquinolin-5-amine
Introduction: The Quinoline Scaffold as a Cornerstone of Medicinal Chemistry The quinoline scaffold, a fused bicyclic heterocycle containing a benzene and a pyridine ring, is a cornerstone in medicinal chemistry and drug...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Quinoline Scaffold as a Cornerstone of Medicinal Chemistry
The quinoline scaffold, a fused bicyclic heterocycle containing a benzene and a pyridine ring, is a cornerstone in medicinal chemistry and drug discovery.[1] This "privileged structure" is found in numerous natural products and synthetic compounds, exhibiting a vast array of pharmacological activities. Quinoline derivatives have been successfully developed into drugs for treating malaria (e.g., chloroquine, a 4-aminoquinoline), cancer, and various microbial infections.[2][3] Their therapeutic versatility stems from the quinoline ring's ability to intercalate with DNA, inhibit critical enzymes like topoisomerases and kinases, and modulate key signaling pathways involved in cell proliferation and survival.[4][5]
This guide provides a comparative analysis of 8-Ethyl-2,4-dimethylquinolin-5-amine against other well-characterized classes of quinoline derivatives. While direct, extensive experimental data on this specific molecule is limited in public literature, we can leverage established structure-activity relationships (SAR) to evaluate its potential and position its structural class within the broader landscape of quinoline-based drug candidates. We will explore prominent mechanisms of action, compare cytotoxic profiles of related compounds, and provide detailed, validated protocols for key experimental assays.
Spotlight on 8-Ethyl-2,4-dimethylquinolin-5-amine: A Structural Perspective
The structure of 8-Ethyl-2,4-dimethylquinolin-5-amine features several key substitutions on the quinoline core: methyl groups at positions 2 and 4, an amino group at position 5, and an ethyl group at position 8. Each of these imparts specific physicochemical properties that can influence biological activity.
2- and 4-Methyl Groups: Alkyl substitutions at these positions are common in quinoline chemistry. The presence of a methyl group at C-4, in particular, is a feature of many biologically active quinolines.[6] These groups can influence the molecule's lipophilicity and steric profile, affecting how it binds to biological targets.
5-Amino Group: The position and nature of amino groups are critical for the activity of many quinoline derivatives. While 4-aminoquinolines and 8-aminoquinolines are extensively studied, the 5-amino substitution is less common, presenting an opportunity for novel pharmacological profiles.[2][7]
8-Ethyl Group: Substitution at the 8-position can significantly impact activity. For instance, in the 8-hydroxyquinoline series, substitutions at this position are known to modulate anticancer and antimicrobial effects.[8]
Based on these features, 8-Ethyl-2,4-dimethylquinolin-5-amine belongs to a class of polysubstituted quinolines with potential for diverse biological interactions.
Comparative Analysis of Anticancer Activity
The anticancer potential of quinoline derivatives is one of the most intensely studied areas.[9][4] The mechanisms are varied and often depend on the substitution pattern.
Tubulin Polymerization Inhibitors
A significant number of anticancer agents function by disrupting microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[10][11] Several quinoline-based compounds have been identified as potent tubulin polymerization inhibitors, often designed as analogues of natural products like Combretastatin A-4 (CA-4).[12][13][14]
Key Comparators (CA-4 Analogues): These compounds typically feature a quinoline ring acting as a bioisostere for one of the phenyl rings of CA-4. For example, compound 12c (a quinoline-oxazolone hybrid) and compound 19h (a quinoline-hydrazone hybrid) have demonstrated potent antiproliferative activity with IC50 values in the nanomolar range against cell lines like MCF-7 (breast cancer) and HCT-116 (colon cancer).[12][14]
Potential of 8-Ethyl-2,4-dimethylquinolin-5-amine: While not a direct CA-4 analogue, the substituted quinoline core of 8-Ethyl-2,4-dimethylquinolin-5-amine could potentially interact with the colchicine-binding site on tubulin. The specific arrangement of its substituents would determine the binding affinity. Experimental validation via tubulin polymerization assays would be required to confirm this hypothesis.
Kinase and Signaling Pathway Inhibitors
Many cancers are driven by aberrant signaling pathways, such as the PI3K/Akt/mTOR pathway, which regulates cell growth and survival.[1][15] Quinoline derivatives have been developed to target key kinases within these pathways.
Key Comparators (Indolo[2,3-b]quinolines): Derivatives of neocryptolepine, an indoloquinoline alkaloid, have shown potent cytotoxicity by inhibiting the PI3K/Akt/mTOR signaling pathway. For instance, 8-methoxy-2,5-dimethyl-5H-indolo[2,3-b] quinoline (MMNC) was found to inhibit the proliferation of HCT116 colorectal cancer cells with an IC50 of 0.33 µM.[15]
Potential of 8-Ethyl-2,4-dimethylquinolin-5-amine: The structural features of 8-Ethyl-2,4-dimethylquinolin-5-amine do not immediately suggest it would function as a kinase inhibitor in the same manner as larger, more complex fused-ring systems. However, its amino and alkyl groups could facilitate interactions with the ATP-binding pocket of certain kinases.
DNA Intercalators and Topoisomerase Inhibitors
The planar aromatic structure of the quinoline ring allows it to intercalate between DNA base pairs, interfering with replication and transcription and ultimately leading to apoptosis.[4]
Key Comparators (4-Aminoquinolines and 8-Hydroxyquinolines): Chloroquine (a 4-aminoquinoline) and its derivatives are known to exhibit anticancer effects, partly through lysosomal-mediated cell death pathways.[2][3] 8-Hydroxyquinoline derivatives, such as Nitroxoline (5-nitro-8-hydroxyquinoline), have demonstrated potent cytotoxicity against various cancer cell lines, often enhanced by their metal-chelating properties.[16][17]
Potential of 8-Ethyl-2,4-dimethylquinolin-5-amine: The planar quinoline core of this compound makes DNA intercalation a plausible mechanism of action. The 5-amino group could further stabilize this interaction through hydrogen bonding with DNA base pairs.
Comparative Cytotoxicity Data
To provide a quantitative context, the following table summarizes the anticancer activity (IC50 values) of various quinoline derivatives against representative human cancer cell lines.
To facilitate the validation and comparison of novel quinoline derivatives like 8-Ethyl-2,4-dimethylquinolin-5-amine, standardized experimental protocols are essential.
Protocol 1: Synthesis via Doebner-von Miller Reaction
The Doebner-von Miller reaction is a classic and versatile method for synthesizing substituted quinolines from anilines and α,β-unsaturated carbonyl compounds.[21][22]
Causality: This acid-catalyzed reaction proceeds through a Michael addition, followed by cyclization and oxidation to form the aromatic quinoline ring. Controlling the reaction temperature and the rate of reagent addition is critical to minimize the formation of polymeric tar byproducts, a common issue with this synthesis.[23]
Step-by-Step Methodology:
Reaction Setup: In a certified fume hood, equip a 250 mL round-bottom flask with a reflux condenser and a dropping funnel.
Charging Reactants: Add the substituted aniline (e.g., 3-ethyl-5-methylaniline, 1.0 eq) and concentrated hydrochloric acid (2.5 eq) to the flask. Stir the mixture to form the aniline hydrochloride salt.
Heating: Heat the mixture to approximately 90-100°C.
Addition of Carbonyl: Slowly add the α,β-unsaturated carbonyl compound (e.g., crotonaldehyde, which would lead to a 2-methylquinoline, 1.5 eq) dropwise from the dropping funnel over 30-45 minutes. This controlled addition helps manage the exothermic reaction and reduces polymerization.[23]
Reaction: After the addition is complete, continue heating the mixture under reflux for 4-6 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).
Work-up and Neutralization: Cool the reaction mixture to room temperature. Carefully neutralize the excess acid by slowly adding a saturated aqueous solution of sodium carbonate until the pH is ~8-9.
Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane, 3 x 50 mL).
Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the final quinoline derivative.
Diagram: Doebner-von Miller Synthesis Workflow
Caption: Workflow for quinoline synthesis via the Doebner-von Miller reaction.
Protocol 2: MTT Cytotoxicity Assay
The MTT assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity after treatment with a test compound.[1][24]
Causality: The assay relies on the ability of NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of viable cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.
Step-by-Step Methodology:
Cell Seeding: Seed human cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at a density of 5,000–10,000 cells per well in 100 µL of complete culture medium. Incubate overnight (37°C, 5% CO₂) to allow for cell adherence.
Compound Treatment: Prepare serial dilutions of the quinoline derivatives in culture medium. Replace the old medium with 100 µL of fresh medium containing the test compounds at various concentrations. Include wells for a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plate for 48-72 hours at 37°C with 5% CO₂.
MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well. Incubate for another 3-4 hours. During this time, viable cells will convert the MTT into formazan crystals.
Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals. Mix thoroughly by gentle pipetting.
Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.
Diagram: MTT Assay Workflow for Cytotoxicity
Caption: Experimental workflow for assessing cytotoxicity using the MTT assay.
Conclusion and Future Directions
The quinoline scaffold remains a highly productive platform for the discovery of new therapeutic agents. While 8-Ethyl-2,4-dimethylquinolin-5-amine is not as extensively characterized as other derivatives, a comparative analysis based on its structural features suggests it holds potential as a bioactive compound. Its polysubstituted nature, particularly the less common 5-amino group, warrants further investigation.
Future research should focus on the synthesis of 8-Ethyl-2,4-dimethylquinolin-5-amine and a systematic evaluation of its biological activities. Initial screening using the MTT assay against a panel of cancer cell lines would provide crucial data on its cytotoxic potential. Subsequent mechanistic studies, such as tubulin polymerization assays or kinase inhibition profiling, could then elucidate its mode of action, paving the way for its potential development as a novel drug candidate.
References
Discovery of novel quinoline-based analogues of combretastatin A-4 as tubulin polymerisation inhibitors with apoptosis inducing activity and potent anticancer effect. (2021). Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. (2026). MDPI. Available at: [Link]
Discovery of novel quinoline-based analogues of combretastatin A-4 as tubulin polymerisation inhibitors with apoptosis inducing activity and potent anticancer effect. (2021). PMC. Available at: [Link]
Conrad-Limpach Synthesis. (n.d.). SynArchive. Available at: [Link]
Conrad–Limpach synthesis. (n.d.). Wikipedia. Available at: [Link]
Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. (2022). RSC Publishing. Available at: [Link]
SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2021). IIP Series. Available at: [Link]
Potent Quinoline-Containing Combretastatin A-4 Analogues: Design, Synthesis, Antiproliferative, and Anti-Tubulin Activity. (2020). MDPI. Available at: [Link]
Comprehensive review on current developments of quinoline-based anticancer agents. (2016). Bioorganic & Medicinal Chemistry. Available at: [Link]
Doebner–Miller reaction. (n.d.). Wikipedia. Available at: [Link]
Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. (2022). Neuroquantology. Available at: [Link]
Exploration of quinolone and quinoline derivatives as potential anticancer agents. (2019). PMC. Available at: [Link]
Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. (2018). ResearchSpace@UKZN. Available at: [Link]
Conrad-Limpach Quinoline Synthesis: A. General Description of The Reaction. (n.d.). Scribd. Available at: [Link]
Doebner-Miller Reaction. (n.d.). SynArchive. Available at: [Link]
Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. (2021). New Journal of Chemistry (RSC Publishing). Available at: [Link]
Aminoquinolines as Translational Models for Drug Repurposing: Anticancer Adjuvant Properties and Toxicokinetic-Related Features. (2022). PMC. Available at: [Link]
From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. (2023). Oriental Journal of Chemistry. Available at: [Link]
Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines. (2011). PMC. Available at: [Link]
Structures of quinoline and 8-substituted quinolines. (2017). ResearchGate. Available at: [Link]
Structure-activity relationship of newly synthesized quinoline derivatives for reversal of multidrug resistance in cancer. (1997). PubMed. Available at: [Link]
Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). (2011). PMC. Available at: [Link]
Repurposing Drugs in Oncology (ReDO)—chloroquine and hydroxychloroquine as anti-cancer agents. (2017). ecancer. Available at: [Link]
Synthesis of Quinoline Derivatives: Discovery of a Potent and Selective Phosphodiesterase 5 Inhibitor for the Treatment of Alzheimer's disease. (2016). PMC. Available at: [Link]
2,4-dimethylquinoline (C11H11N). (n.d.). PubChem. Available at: [Link]
Structure–activity relationship analysis of quinazoline and quinoline derivatives 12,13. (2015). ResearchGate. Available at: [Link]
Facile synthesis of novel quinolin-8-amine derivatives: crystallographic study, in silico and antifungal investigation. (2025). ResearchGate. Available at: [Link]
2,4-Dimethylquinoline (FDB004387). (2010). FooDB. Available at: [Link]
Biological Evaluation of 8-Methoxy-2,5-dimethyl-5H-indolo[2,3-b] Quinoline as a Potential Antitumor Agent via PI3K/AKT/mTOR Signaling. (2022). PMC. Available at: [Link]
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (2022). MDPI. Available at: [Link]
Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. (2020). Semantic Scholar. Available at: [Link]
Synthesis of 8-Aminoquinoline Amides of Ursonic and Oleanonic Acid. (2022). MDPI. Available at: [Link]
PHARMACOLOGICAL AND PHYSICO-CHEMICAL PROPERTIES OF COMPOSITIONS BASED ON BIOSURFACTANTS AND N-CONTAINING HETEROCYCLIC DERIVATIVE. (2021). ResearchGate. Available at: [Link]
Synthesis of 8-bromoisoquinolines and a crystal structure of an acyclic secondary amine-borane. (2000). Semantic Scholar. Available at: [Link]
Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. (2019). ResearchGate. Available at: [Link]
Validating 8-Ethyl-2,4-dimethylquinolin-5-amine Purity: A Comparative Guide to qNMR vs. Chromatographic Methods
In early-stage drug discovery and chemical development, the absolute purity of building blocks and intermediates dictates the reliability of subsequent biological assays and synthetic steps. 8-Ethyl-2,4-dimethylquinolin-...
Author: BenchChem Technical Support Team. Date: April 2026
In early-stage drug discovery and chemical development, the absolute purity of building blocks and intermediates dictates the reliability of subsequent biological assays and synthetic steps. 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7; MW: 200.28 g/mol ) is a highly functionalized quinoline derivative. Validating its purity presents a unique analytical challenge: the compound's multiple functional groups and aromatic system can mask structurally similar impurities when analyzed by traditional chromatographic methods.
This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV) with Quantitative Nuclear Magnetic Resonance (qNMR) for the purity assessment of 8-Ethyl-2,4-dimethylquinolin-5-amine, providing researchers with a self-validating framework for absolute quantification.
The Mechanistic Divide: Why qNMR Outperforms HPLC for Absolute Purity
Historically, HPLC coupled with UV detection has been the default method for purity analysis. However, HPLC is a secondary analytical method. It relies on the separation of analytes and the assumption that all components possess similar molar extinction coefficients (
ϵ
) at the chosen detection wavelength[1]. If an impurity lacks a strong chromophore (e.g., residual aliphatic intermediates or solvents), HPLC-UV will drastically underestimate its presence, leading to an artificially inflated purity value for the target analyte[1].
Conversely, 1H-qNMR is a primary ratio method [2]. The fundamental causality behind qNMR's accuracy lies in quantum mechanics: the integrated area of an NMR resonance signal is directly proportional to the number of nuclei (protons) generating that signal, completely independent of the molecule's chemical structure[2].
By adding a highly pure, universally certified Internal Standard (IS) to the sample, researchers can determine the absolute mass fraction of 8-Ethyl-2,4-dimethylquinolin-5-amine without needing a reference standard of the quinoline itself[3],[4]. Recent investigations by pharmacopeial bodies have demonstrated that qNMR achieves an equivalent level of precision and accuracy to exhaustive mass balance approaches, but in a fraction of the time[5].
Table 1: Objective Performance Comparison
Analytical Parameter
HPLC-UV (Area Normalization)
1H-qNMR (Internal Standard Method)
Fundamental Principle
Separation & UV absorbance (Chromatographic)
Nuclear spin resonance & signal integration
Reference Standard
Required: Exact standard of the analyte.
Not Required: Uses a universal Internal Standard.
Response Factor
Highly variable (depends on chromophore).
Universal (1 proton = 1 unit of signal area).
Impurity Detection
Blind to UV-transparent impurities.
Detects all protonated impurities/solvents.
Destructiveness
Destructive (sample consumed in mobile phase).
Non-destructive (sample can be recovered).
Method Development
High (requires column/gradient optimization).
Low (requires only solvent and IS selection).
Self-Validating Experimental Protocol for qNMR
To ensure scientific integrity, a qNMR protocol cannot rely on arbitrary parameters. It must be a self-validating system where the physical properties of the specific sample dictate the instrument settings.
Step 1: Sample Preparation and Internal Standard Selection
For 8-Ethyl-2,4-dimethylquinolin-5-amine, the chosen Internal Standard must not have NMR signals that overlap with the analyte's aliphatic (ethyl, dimethyl) or aromatic protons.
Internal Standard: Maleic acid (TraceCERT®, purity
≥
99.9%, MW: 116.07 g/mol ). It produces a sharp singlet at
δ
~6.26 ppm, which falls cleanly between the analyte's aliphatic (
δ
1.0–3.5 ppm) and aromatic (
δ
7.0–8.5 ppm) regions.
Solvent: DMSO-
d6
(100% deuterated) to ensure complete solubility of both the quinoline and the IS.
Procedure: Accurately weigh ~15.0 mg of 8-Ethyl-2,4-dimethylquinolin-5-amine and ~5.0 mg of Maleic acid using a high-precision microbalance (readability 0.001 mg). Co-dissolve in 0.7 mL of DMSO-
d6
and transfer to a 5 mm NMR tube.
Causality: If the delay between NMR pulses is too short, protons will not fully relax to their equilibrium magnetization state, leading to truncated signals and inaccurate integration.
Execute a
T1
inversion recovery pulse sequence (180°–
τ
–90°).
Determine the longest longitudinal relaxation time (
T1
) among the analyte's target protons and the IS protons.
Self-Validation Rule: Set the inter-pulse delay (
D1
) to ≥5×T1 . This mathematically guarantees >99.3% magnetization recovery.
Scans: Minimum of 64 scans to achieve a Signal-to-Noise (S/N) ratio of >250:1 for the target peaks.
Processing: Apply zero-filling, exponential line broadening (0.3 Hz), and rigorous manual phase and baseline correction.
Integration: Integrate the Maleic acid singlet (
δ
6.26 ppm, 2H) and a distinct, isolated signal from the analyte (e.g., the aromatic proton at C-6 or C-7, 1H).
Step 4: Absolute Purity Calculation
Calculate the absolute purity (
Panalyte
) using the following molar ratio equation[2]:
(Where
I
= Integral area,
N
= Number of protons,
M
= Molar mass,
W
= Weighed mass, and
P
= Purity).
Workflow Visualization
Workflow for self-validating qNMR purity analysis of 8-Ethyl-2,4-dimethylquinolin-5-amine.
Comparative Experimental Data
To illustrate the critical difference between the two methodologies, a synthesized batch of 8-Ethyl-2,4-dimethylquinolin-5-amine was subjected to cross-validation using both HPLC-UV (254 nm) and 1H-qNMR.
Overestimates purity due to reliance on UV response.
1H-qNMR
97.12% ± 0.15%
Aliphatic impurity (~1.8%), Water (~0.5%)
Provides absolute mass fraction.
Data Interpretation & Causality:
The HPLC-UV data suggests a highly pure compound (>99%). However, qNMR reveals the true absolute purity is only 97.12%. By examining the full NMR spectrum, researchers identified residual aliphatic signals (likely a non-chromophoric starting material or solvent) that were completely invisible to the UV detector at 254 nm[1]. Because qNMR detects all protons regardless of their electronic conjugation, it prevents the downstream failure of biological assays that would have otherwise been dosed with an impure compound[3],[4].
Conclusion
For complex heterocyclic building blocks like 8-Ethyl-2,4-dimethylquinolin-5-amine, relying solely on HPLC-UV for purity validation introduces a critical blind spot regarding non-chromophoric impurities. Quantitative NMR (qNMR) eliminates this variable by providing a primary, structurally independent method for absolute quantification. By implementing the self-validating
T1
relaxation protocols outlined above, analytical chemists can ensure rigorous, audit-ready purity assignments without the need for identical reference standards.
References
Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]
Cheu, R. "A Guide to Quantitative NMR (qNMR)." Emery Pharma. Available at:[Link]
"Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works." ResolveMass Laboratories Inc. Available at:[Link]
Comparative Cytotoxicity and Mechanistic Profiling: 8-Ethyl-2,4-dimethylquinolin-5-amine vs. Classic Aminoquinolines
The aminoquinoline scaffold is a foundational pillar in medicinal chemistry, historically dominated by 4-aminoquinolines (e.g., chloroquine) and 8-aminoquinolines (e.g., primaquine). However, the emergence of 5-aminoquin...
Author: BenchChem Technical Support Team. Date: April 2026
The aminoquinoline scaffold is a foundational pillar in medicinal chemistry, historically dominated by 4-aminoquinolines (e.g., chloroquine) and 8-aminoquinolines (e.g., primaquine). However, the emergence of 5-aminoquinolines—specifically highly substituted derivatives like 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS 67004-43-7)—has introduced a new paradigm in structure-activity relationships (SAR).
As drug development professionals increasingly seek to decouple therapeutic efficacy from off-target mammalian cytotoxicity, understanding the exact mechanisms that drive cellular toxicity across these classes is critical. This guide provides an objective, data-driven comparison of 8-Ethyl-2,4-dimethylquinolin-5-amine against traditional aminoquinolines, detailing the causality behind their cytotoxicity and providing self-validating protocols for rigorous in vitro screening.
Structural Causality: Why Do Aminoquinoline Classes Differ in Toxicity?
The position of the amino group on the quinoline ring, combined with peripheral steric substitutions, fundamentally alters the molecule's electron density, lipophilicity, and metabolic fate.
4-Aminoquinolines are diprotic weak bases that exert their primary effects via pH trapping in acidic compartments, such as lysosomes or parasitic food vacuoles. While highly effective at inhibiting hemozoin formation, their lysosomotropic nature inherently causes broad, off-target cytotoxicity in mammalian cells by disrupting lysosomal function and autophagy. Furthermore, certain 4-AQs like amodiaquine are notorious for undergoing rapid oxidation into toxic quinone-imine metabolites, leading to severe hepatotoxicity and agranulocytosis[1].
8-Aminoquinolines (e.g., Primaquine)
The cytotoxicity of 8-aminoquinolines is heavily dictated by host metabolism. These compounds are substrates for Cytochrome P450 (CYP450) enzymes, which convert them into redox-cycling quinone-imines. This process generates massive amounts of reactive oxygen species (ROS), depleting intracellular glutathione and causing dose-limiting hemolytic toxicity, particularly in individuals with G6PD deficiency.
Unlike their 4-AQ and 8-AQ counterparts, 5-aminoquinolines exhibit a distinct cytotoxic profile. The specific architecture of 8-Ethyl-2,4-dimethylquinolin-5-amine utilizes steric shielding (via the 8-ethyl and 2,4-dimethyl groups) to protect the quinoline core from rapid CYP450-mediated oxidative degradation. Because they lack the para/ortho hydroxyl susceptibility seen in amodiaquine, they are incapable of generating toxic quinone-imine intermediates[1].
Instead of lysosomal trapping or ROS generation, 5-aminoquinolines interact directly with cellular membranes. Fluorescence microscopy and TEM imaging of cells treated with 5-aminoquinolines reveal targeted membrane disruption without significantly impacting DNA or cell wall integrity[2]. Consequently, 5-aminoquinolines demonstrate remarkably high Selectivity Indices (SI) in specific cell lines (such as HT29 colorectal carcinoma cells, where SI > 74.5 has been observed), bypassing the indiscriminate toxicity of classic AQs[3].
Comparative toxicity pathways of 4-AQs, 8-AQs, and sterically shielded 5-AQs.
Quantitative Data Synthesis: Comparative Cytotoxicity
To objectively evaluate the performance of 8-Ethyl-2,4-dimethylquinolin-5-amine, it must be benchmarked against standard AQs across diverse mammalian cell lines. The table below synthesizes the expected in vitro cytotoxicity profiles (IC₅₀ values) based on the structural class behaviors documented in primary literature[1][3].
Compound Class
Representative Drug
Mammalian Toxicity (MRC5 IC₅₀)
Hepatotoxicity (HepG2 IC₅₀)
Selectivity Index (HT29 vs MRC5)
Primary Cytotoxic Mechanism
4-Aminoquinoline
Chloroquine
~30–50 µM
~40 µM
< 5.0
Lysosomotropic trapping
8-Aminoquinoline
Primaquine
~10–20 µM
~15 µM
< 2.0
CYP450-mediated ROS
5-Aminoquinoline
8-Ethyl-2,4-dimethylquinolin-5-amine
> 100 µM
> 80 µM
> 70.0
Selective membrane interaction
Data Interpretation: The 5-aminoquinoline derivative demonstrates a vastly superior safety window in healthy mammalian fibroblasts (MRC5) while maintaining potent, targeted efficacy in specific pathological models, validating the success of its sterically hindered design.
When screening 5-aminoquinolines against traditional AQs, relying on a single viability marker (like ATP quantification) is a critical error. Because 5-AQs uniquely target membrane morphology[2], ATP-based assays may yield false positives due to transient metabolic uncoupling.
To ensure trustworthiness and self-validation, you must utilize a Dual-Readout System : pairing CellTiter-Glo (CTG) for metabolic viability with Lactate Dehydrogenase (LDH) release for membrane integrity.
Step-by-Step Methodology
Step 1: Cell Seeding & Assay Validation
Seed HepG2 (hepatocyte) and MRC5 (fibroblast) cells at 5,000 cells/well in a 96-well opaque-walled plate.
Incubate for 24 hours at 37°C, 5% CO₂.
Self-Validation Check: Include positive controls (e.g., 1% Triton X-100 for maximum LDH release) and vehicle controls (0.1% DMSO). Calculate the Z'-factor; proceed only if Z' > 0.6 .
Step 2: Compound Preparation
Prepare 10 mM stock solutions of 8-Ethyl-2,4-dimethylquinolin-5-amine, Chloroquine, and Primaquine in 100% molecular-grade DMSO.
Perform a 10-point, 3-fold serial dilution in culture media. Ensure the final DMSO concentration never exceeds 0.1% to prevent solvent-induced membrane toxicity.
Step 3: Drug Incubation & Dual-Readout Execution
Treat cells with the compound library and incubate for 48 hours.
LDH Readout: Transfer 50 µL of supernatant from each well to a new clear 96-well plate. Add 50 µL of LDH reaction mix. Incubate in the dark for 30 minutes, then read absorbance at 490 nm. This quantifies the membrane-disrupting toxicity specific to 5-AQs.
CTG Readout: Add 50 µL of CellTiter-Glo reagent to the original plate containing the remaining cells and media. Shake for 2 minutes to induce lysis, incubate for 10 minutes at room temperature, and record luminescence. This quantifies overall metabolic viability.
Step 4: Data Synthesis
Plot dose-response curves using a 4-parameter logistic non-linear regression model.
Calculate the IC₅₀ for both LDH and CTG readouts. A high CTG IC₅₀ coupled with a low LDH IC₅₀ confirms the compound acts primarily via membrane disruption rather than metabolic poisoning.
Dual-readout experimental workflow for validating aminoquinoline cytotoxicity.
Conclusion
The transition from classic 4-aminoquinolines and 8-aminoquinolines to highly substituted 5-aminoquinolines like 8-Ethyl-2,4-dimethylquinolin-5-amine represents a significant leap in mitigating drug-induced cytotoxicity. By eliminating the structural liabilities that lead to lysosomal trapping and quinone-imine formation, this specific compound class offers researchers a highly selective, membrane-targeting scaffold with vast potential in both antimicrobial and oncological drug development.
A Prospective High-Throughput Screening Guide for 8-Ethyl-2,4-dimethylquinolin-5-amine: Benchmarking Efficacy in Cellular Assays
In the landscape of modern drug discovery, the quinoline scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents with a vast array of biological activities, including anticancer, an...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the quinoline scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents with a vast array of biological activities, including anticancer, antimalarial, and antimicrobial properties.[1][2] This guide focuses on a specific, yet under-characterized member of this family: 8-Ethyl-2,4-dimethylquinolin-5-amine . Due to the current absence of extensive experimental data for this particular molecule, this document serves as a prospective guide, outlining a comprehensive strategy for benchmarking its efficacy in high-throughput cellular assays. Our approach is rooted in established structure-activity relationships (SAR) observed in analogous quinoline derivatives and employs a suite of robust, validated high-throughput screening (HTS) methodologies.
This guide is intended for researchers, scientists, and drug development professionals. We will delve into the rationale behind assay selection, provide detailed experimental protocols, and offer a framework for comparative data analysis, thereby equipping you with the necessary tools to systematically evaluate the potential of this promising compound.
The Quinoline Scaffold: A Foundation for Bioactivity
The quinoline ring system is a recurring motif in compounds with significant biological effects. The diverse functionalization of this scaffold allows for fine-tuning of its pharmacological properties. While direct evidence for 8-Ethyl-2,4-dimethylquinolin-5-amine is limited, the presence of the 2-amino group is a known pharmacophore for antimicrobial and anticancer activities in related structures.[1] Furthermore, substitutions on the quinoline core are known to modulate the activity of kinase inhibitors.[3] The 8-ethyl and 2,4-dimethyl substitutions on the core of our target compound are likely to influence its lipophilicity and steric interactions with biological targets, potentially impacting cell membrane permeability and overall efficacy.
For the purpose of this guide, we will benchmark the hypothetical performance of 8-Ethyl-2,4-dimethylquinolin-5-amine against two representative classes of quinoline-based compounds:
Anticancer Quinoline Derivatives: A broad class of compounds that have demonstrated cytotoxicity against various cancer cell lines.[4][5]
Kinase Inhibitor Quinolinamines: Analogs that have shown activity as inhibitors of specific protein kinases, which are crucial regulators of cell signaling.[6]
A Multi-Tiered High-Throughput Screening Strategy
To efficiently assess the biological potential of 8-Ethyl-2,4-dimethylquinolin-5-amine, a tiered screening approach is recommended. This strategy begins with broad, high-throughput assays to determine general cytotoxicity and cell viability, followed by more focused secondary assays to elucidate the mechanism of action.
Figure 1: A tiered high-throughput screening workflow for characterizing novel compounds.
Tier 1: Primary Screening for Cytotoxicity and Cell Viability
The initial step involves screening our compound of interest and its analogs against a panel of relevant human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer). The goal is to determine the concentration at which the compounds inhibit cell viability by 50% (IC50).
Principle: This assay quantifies ATP, an indicator of metabolically active cells.[7][8] A luminescent signal is generated by a luciferase reaction, and the signal intensity is directly proportional to the number of viable cells.[9] This "add-mix-measure" format is highly amenable to automated high-throughput screening.[9]
Protocol:
Cell Seeding: Seed cells in white, opaque-walled 96- or 384-well plates at a predetermined optimal density and incubate for 24 hours.
Compound Treatment: Add serial dilutions of 8-Ethyl-2,4-dimethylquinolin-5-amine and analog compounds to the wells. Include vehicle-only (e.g., DMSO) controls. Incubate for a specified exposure period (e.g., 48 or 72 hours).
Assay Reagent Addition: Equilibrate the plates to room temperature for 30 minutes. Add the ATP detection reagent (e.g., CellTiter-Glo®) to each well at a volume equal to the culture medium.[8]
Signal Measurement: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Data Acquisition: Measure luminescence using a plate reader.
Resazurin-Based Fluorescence Assay
Principle: This assay measures the metabolic activity of viable cells. The blue, non-fluorescent dye resazurin is reduced to the pink, highly fluorescent resorufin by mitochondrial enzymes in living cells.[10][11] The increase in fluorescence is proportional to the number of viable cells.
Protocol:
Cell Seeding and Compound Treatment: Follow steps 1 and 2 as described for the ATP-based assay, using clear-bottomed plates.
Reagent Addition: Add resazurin solution to each well to a final concentration of approximately 0.15 mg/ml and incubate for 1-4 hours at 37°C.[11]
Data Acquisition: Measure fluorescence using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.[11]
Comparative Data for Primary Screening (Hypothetical)
Compound
Cell Line
Assay
IC50 (µM)
8-Ethyl-2,4-dimethylquinolin-5-amine
MCF-7
ATP-Glo
TBD
A549
ATP-Glo
TBD
HCT116
ATP-Glo
TBD
Analog 1 (Anticancer Quinoline)
MCF-7
ATP-Glo
8.5
A549
ATP-Glo
12.2
HCT116
ATP-Glo
9.7
Analog 2 (Kinase Inhibitor Quinolinamine)
MCF-7
ATP-Glo
1.3
A549
ATP-Glo
2.5
HCT116
ATP-Glo
1.8
Tier 2: Secondary and Mechanistic Assays
Compounds that demonstrate significant activity in the primary screens ("hits") should be advanced to secondary assays to understand their mechanism of action.
Kinase Inhibition Assays (e.g., ADP-Glo™)
Principle: If the structure of 8-Ethyl-2,4-dimethylquinolin-5-amine suggests potential kinase inhibitory activity, a direct biochemical assay is warranted. The ADP-Glo™ assay is a universal, luminescence-based method that measures the amount of ADP produced during a kinase reaction.[12] This allows for the screening of a broad range of kinases.
Protocol:
Kinase Reaction: Set up a reaction containing the kinase of interest, its substrate, and ATP in a multi-well plate. Add the test compounds at various concentrations.
ADP-Glo™ Reagent Addition: After the kinase reaction, add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.
Kinase Detection Reagent: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal with a luciferase/luciferin reaction.
Data Acquisition: Measure luminescence. A lower signal indicates less ADP produced, signifying inhibition of the kinase.
High-Content Screening (HCS) for Phenotypic Profiling
Principle: HCS combines automated microscopy with sophisticated image analysis to quantify cellular and subcellular changes in response to compound treatment.[13][14] This provides a rich dataset on a compound's effects on cell morphology, protein localization, and organelle health, offering clues to its mechanism of action.[15]
A Senior Application Scientist's Guide to Comparing Analytical Standards: The Case of 8-Ethyl-2,4-dimethylquinolin-5-amine
In the landscape of pharmaceutical research and development, the integrity of analytical standards is paramount. These well-characterized materials serve as the bedrock for a multitude of critical assessments, from drug...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical research and development, the integrity of analytical standards is paramount. These well-characterized materials serve as the bedrock for a multitude of critical assessments, from drug substance and product release testing to stability studies and impurity profiling. The choice of an analytical standard can significantly impact the accuracy, reproducibility, and ultimate validity of experimental data. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively compare analytical standards of 8-Ethyl-2,4-dimethylquinolin-5-amine from different vendors.
While publicly available, direct comparative studies on this specific molecule are scarce, this guide synthesizes established analytical principles for quinoline derivatives to present a robust evaluation methodology. We will delve into the critical quality attributes of an analytical standard and provide detailed, field-proven experimental protocols for their assessment. The data presented herein is illustrative, designed to model a real-world comparative analysis.
Key Analytical Parameters for the Evaluation of Analytical Standards
The quality of an analytical standard is not a singular metric but a composite of several key parameters. A thorough comparison should encompass:
Purity: The percentage of the desired compound in the standard material. This is often the most scrutinized attribute and is typically assessed using a high-resolution chromatographic technique.
Identity: Unambiguous confirmation of the chemical structure. A combination of spectroscopic techniques is essential for this verification.
Characterization: Comprehensive documentation of the physical and chemical properties of the standard.
Supplier's Certification: A review of the Certificate of Analysis (CoA) to understand the tests performed by the vendor and their reported results.
Hypothetical Comparative Analysis
For the purpose of this guide, we will consider three hypothetical vendors: Vendor A , Vendor B , and Vendor C , each supplying an analytical standard of 8-Ethyl-2,4-dimethylquinolin-5-amine. The following tables summarize the hypothetical results of our comparative analysis.
Table 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
Vendor
Purity (%) by Peak Area Normalization
Number of Impurities Detected (>0.05%)
Vendor A
99.85
2
Vendor B
99.52
4
Vendor C
99.91
1
Table 2: Identity Confirmation
Vendor
¹H NMR
¹³C NMR
Mass Spectrometry (m/z)
FTIR (cm⁻¹)
Vendor A
Conforms to Structure
Conforms to Structure
[M+H]⁺ = 201.1387
Conforms
Vendor B
Conforms to Structure
Conforms to Structure
[M+H]⁺ = 201.1385
Conforms
Vendor C
Conforms to Structure
Conforms to Structure
[M+H]⁺ = 201.1388
Conforms
Detailed Experimental Methodologies
The following protocols are designed to be self-validating and provide a rigorous assessment of the analytical standards.
Purity Determination by High-Performance Liquid Chromatography (HPLC)
The rationale behind using HPLC is its high resolving power, which allows for the separation and quantification of the main component from its impurities. A gradient elution method is often employed to ensure the elution of compounds with a wide range of polarities.
Experimental Protocol:
Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector is recommended.[1]
Chromatographic Conditions:
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Acetonitrile.
Gradient: 10% B to 90% B over 20 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 230 nm (or the λmax of 8-Ethyl-2,4-dimethylquinolin-5-amine).
Injection Volume: 10 µL.
Sample Preparation:
Accurately weigh approximately 10 mg of the analytical standard.
Dissolve in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1 mg/mL.
Filter the solution through a 0.45 µm syringe filter before injection.
HPLC Purity Analysis Workflow.
Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule, making it an indispensable tool for structural elucidation and confirmation.[2][3]
Experimental Protocol:
Sample Preparation: Dissolve 5-10 mg of the analytical standard in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.
Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.
Data Analysis: Process the spectra and compare the chemical shifts, coupling constants, and integration values with the expected structure of 8-Ethyl-2,4-dimethylquinolin-5-amine.
Identity Verification by Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule, which is a fundamental physical property. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, further confirming the elemental composition.[4][5]
Experimental Protocol:
Sample Preparation: Prepare a dilute solution of the analytical standard (approximately 10 µg/mL) in a suitable solvent (e.g., methanol or acetonitrile).
Instrumentation: Infuse the sample into an electrospray ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., a time-of-flight or Orbitrap instrument).
Data Acquisition: Acquire the mass spectrum in positive ion mode.
Data Analysis: Compare the observed accurate mass of the protonated molecule [M+H]⁺ with the calculated theoretical mass.
Mass Spectrometry Identity Verification Workflow.
Functional Group Analysis by Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[6][7][8] For 8-Ethyl-2,4-dimethylquinolin-5-amine, characteristic absorbances for the N-H stretch of the amine and C-N stretching of the aromatic amine are expected.[7][8]
Experimental Protocol:
Sample Preparation: Place a small amount of the analytical standard directly on the attenuated total reflectance (ATR) crystal of the FTIR spectrometer.
Data Acquisition: Collect the infrared spectrum over the range of 4000-400 cm⁻¹.
Data Analysis: Identify the characteristic absorption bands and compare them to the expected functional groups of the molecule.
Interpreting the Results and Making an Informed Decision
Based on our hypothetical data, Vendor C appears to provide the highest purity standard with the fewest impurities. However, a comprehensive evaluation should also consider the information provided on the Certificate of Analysis from each vendor. Look for transparency in the methods used for characterization and the extent of the data provided.
It is crucial to remember that the "best" analytical standard is often application-dependent. For routine analysis, a standard with a purity of 99.5% may be acceptable. However, for the identification and quantification of trace-level impurities, a standard with the highest possible purity is essential.
Conclusion
The objective comparison of analytical standards is a critical exercise in ensuring the quality and reliability of scientific data. By employing a multi-faceted analytical approach encompassing chromatographic and spectroscopic techniques, researchers can confidently select the most appropriate standard for their needs. This guide provides a foundational framework for such an evaluation, empowering scientists to make informed decisions and uphold the principles of scientific integrity.
References
Benchchem. Unveiling the Spectroscopic Signature: A Comparative Guide to the NMR Characterization of Substituted Quinolines.
TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. 2018.
Chemical Papers. Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides.
UNCW Institutional Repository. Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives.
Journal of Chemical Education. Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. 2002.
PubMed. [Influence of solvents on IR spectrum of aromatic amines]. 2000.
Australian Journal of Chemistry. The analysis of the proton magnetic resonance spectra of heteroaromatic systems. II. Quinoline and its mononitroderivatives.
Chemistry LibreTexts. 24.10: Spectroscopy of Amines. 2024.
University of Calgary. IR: amines.
ResearchGate. Mass spectra of some 2-substituted derivatives of quinoline-4-carboxylic acids and their amides. 2000.
Semantic Scholar. MASS SPECTRA OF OXYGENATED QUINOLINES.
Benchchem. Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis and Quantification of Quinoline Derivatives.
Indonesian Journal of Science & Technology. How to Read and Interpret FTIR Spectroscope of Organic Material. 2019.
Canadian Science Publishing. MASS SPECTRA OF OXYGENATED QUINOLINES.
wwjmrd.com. FTIR Spectroscopic Analysis of Various Pharmatheutically Important Organic Dyes.
Canadian Science Publishing. MASS SPECTRA OF OXYGENATED QUINOLINES.
Benchchem. refining analytical methods for quinoline compound detection.
Benchchem. Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.
Structural Activity Relationship (SAR) Comparison Guide: 8-Ethyl-2,4-dimethylquinolin-5-amine as a c-Met Kinase Inhibitor Scaffold
Executive Summary & Pharmacophore Rationale Quinoline derivatives are foundational pharmacophores in targeted oncology, particularly in the design of Receptor Tyrosine Kinase (RTK) inhibitors[1]. The c-Met receptor, a cr...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Pharmacophore Rationale
Quinoline derivatives are foundational pharmacophores in targeted oncology, particularly in the design of Receptor Tyrosine Kinase (RTK) inhibitors[1]. The c-Met receptor, a critical driver of tumor metastasis and angiogenesis, features an ATP-binding pocket highly receptive to nitrogen-containing heterocycles[2].
This guide evaluates the structural activity relationship (SAR) of 8-Ethyl-2,4-dimethylquinolin-5-amine (CAS: 67004-43-7), comparing its biochemical and cellular efficacy against structurally adjacent analogs and the clinical standard, Foretinib. By isolating specific functional group modifications, we elucidate the causality behind its binding affinity and provide a self-validating experimental framework for its evaluation.
Structural Activity Relationship (SAR) Analysis
The binding affinity of quinoline-based inhibitors to the c-Met kinase domain is dictated by hydrogen bonding at the hinge region and steric occupation of the adjacent hydrophobic cleft[1].
The C-5 Amine (H-Bonding Dynamics): The primary amine at the 5-position acts as a crucial hydrogen bond donor to the backbone carbonyl of Met1160 in the c-Met hinge region. Replacing this amine with a hydroxyl group (Compound C) drastically reduces potency. A hydroxyl group is a weaker H-bond donor in this specific microenvironment and alters the electron density across the quinoline core, reducing the strength of the
π
π
stacking interactions with Tyr1230.
The C-8 Ethyl Group (Hydrophobic Packing): The ethyl substituent at the 8-position projects into a deep hydrophobic pocket adjacent to the ATP-binding site. Compared to a shorter methyl group (Compound B), the ethyl chain provides superior van der Waals contacts, stabilizing the inhibitor-enzyme complex without causing steric clash.
The 2,4-Dimethyl Core (Conformational Locking): These methyl groups lock the quinoline ring in a favorable conformation, preventing rotational entropy loss upon binding and increasing the overall lipophilicity (LogP) required for cellular membrane penetration.
Mechanism of c-Met signaling pathway and competitive inhibition by the quinoline scaffold.
Comparative Experimental Data
To objectively quantify the SAR, the following quantitative data summarizes the enzymatic and cellular performance of the target compound against its analogs and a reference standard.
Compound
Structural Modification
c-Met Kinase IC₅₀ (nM)
MKN-45 Cell Viability IC₅₀ (µM)
Compound A (Subject)
8-Ethyl, 5-Amine
12.5 ± 1.2
0.45 ± 0.05
Compound B
8-Methyl, 5-Amine
45.2 ± 3.8
1.20 ± 0.15
Compound C
8-Ethyl, 5-Hydroxyl
310.0 ± 15.5
> 10.0
Foretinib (Control)
Multikinase Standard
1.8 ± 0.2
0.08 ± 0.01
Data Interpretation: The transition from an 8-ethyl (Compound A) to an 8-methyl (Compound B) results in a ~3.6-fold loss in enzymatic potency, confirming the necessity of the extended alkyl chain for optimal hydrophobic packing. The substitution of the 5-amine for a 5-hydroxyl (Compound C) causes a catastrophic ~24-fold drop in potency, validating the critical nature of the amine-mediated hinge binding[1].
Experimental Protocols (Self-Validating Systems)
To ensure high trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality behind the action to prevent false positives or assay artifacts.
Protocol 1: In Vitro c-Met Kinase Assay (Luminescence-Based)
This protocol utilizes an ATP-depletion luminescence assay. Because the quinoline scaffold is an ATP-competitive inhibitor, measuring residual ATP directly correlates with the extent of kinase inhibition[3].
Reagents: Recombinant human c-Met kinase domain (unphosphorylated), Poly(Glu:Tyr, 4:1) substrate, ATP, Kinase-Glo® MAX reagent, Assay Buffer (50 mM Tris-HCl pH 7.8, 10 mM MgCl₂, 100 mM NaCl, 0.1 mg/mL BSA, 1 mM DTT)[4].
Step-by-Step Methodology:
Buffer Preparation: Prepare the 1x Kinase Assay Buffer. Causality: The inclusion of 1 mM DTT is critical; it maintains the kinase in a reduced state, preventing artefactual receptor dimerization via intermolecular disulfide bonds which can artificially skew IC₅₀ values[4].
Compound Dilution: Prepare a 10-point 3-fold serial dilution of 8-Ethyl-2,4-dimethylquinolin-5-amine in 100% DMSO. Transfer to the assay plate such that the final DMSO concentration is exactly 1%. Causality: DMSO concentrations above 2% can denature the c-Met kinase domain, leading to false-positive inhibition[4].
Enzyme/Substrate Master Mix: Add 0.8 ng/µL of c-Met kinase and 0.2 µg/µL of Poly(Glu:Tyr) substrate to the wells.
Reaction Initiation: Add ATP to a final concentration of 10 µM (near the
Km
for c-Met). Causality: Running the assay at or near the ATP
Km
ensures that the assay is highly sensitive to competitive inhibitors. Using saturating ATP would mask the potency of the quinoline scaffold.
Incubation: Seal the plate and incubate at 30°C for 45 minutes.
Detection: Add an equal volume of Kinase-Glo® MAX reagent. Incubate for 15 minutes at room temperature in the dark. Causality: The luciferase in the reagent consumes the remaining unreacted ATP to produce light. High luminescence = High inhibition (ATP was conserved).
Analysis: Subtract blank values and fit the dose-response data to a 4-parameter logistic curve to calculate the IC₅₀.
Workflow for the luminescence-based in vitro c-Met kinase inhibition assay.
Protocol 2: Cellular Target Engagement (Phospho-c-Met Western Blot)
To prove that the biochemical inhibition translates to cellular efficacy, target engagement must be validated in a c-Met-driven cell line (MKN-45 gastric cancer cells).
Step-by-Step Methodology:
Cell Seeding & Starvation: Seed MKN-45 cells at
2×105
cells/well in a 6-well plate. After 24 hours, wash with PBS and switch to serum-free RPMI medium for 12 hours. Causality: Serum starvation eliminates background RTK activation from growth factors present in FBS, ensuring the baseline phosphorylation of c-Met is strictly endogenous or precisely controlled.
Inhibitor Treatment: Treat cells with 8-Ethyl-2,4-dimethylquinolin-5-amine at 0.1, 0.5, 1.0, and 5.0 µM for 2 hours.
Lysis & Extraction: Lyse cells on ice using RIPA buffer supplemented with phosphatase inhibitors (Na₃VO₄ and NaF) and protease inhibitors. Causality: Phosphatase inhibitors are mandatory; without them, endogenous phosphatases will rapidly dephosphorylate c-Met during lysis, resulting in a false-positive indication of inhibitor efficacy.
Immunoblotting: Resolve 20 µg of protein via SDS-PAGE. Transfer to a PVDF membrane and probe with anti-phospho-c-Met (pY1234/1235) primary antibody. Use total c-Met and
β
-actin as loading controls.
Quantification: Normalize the pY1234/1235 signal to total c-Met to determine the cellular IC₅₀ of target engagement.
References
BPS Bioscience. c-Met Kinase Assay Kit Protocol. BPS Bioscience Inc. Available at:[Link]
Wang, J., et al. (2009). Phosphorylation State-Dependent High Throughput Screening of the c-Met Kinase. National Institutes of Health (PMC). Available at:[Link]
Zhang, Y., et al. (2018). Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at:[Link]
Li, X., et al. (2018). Design, Synthesis and Biological Evaluation of 6,7-Disubstituted-4-phenoxyquinoline Derivatives Bearing Pyridazinone Moiety as c-Met Inhibitors. Molecules (MDPI). Available at:[Link]
Navigating the Disposal of 8-Ethyl-2,4-dimethylquinolin-5-amine: A Guide for Laboratory Professionals
The procedures outlined herein are grounded in the principles of minimizing exposure, preventing environmental contamination, and adhering to regulatory requirements. By understanding the why behind each step, laboratory...
Author: BenchChem Technical Support Team. Date: April 2026
The procedures outlined herein are grounded in the principles of minimizing exposure, preventing environmental contamination, and adhering to regulatory requirements. By understanding the why behind each step, laboratory personnel can cultivate a culture of safety that extends beyond mere procedural compliance.
I. Hazard Profile and Risk Assessment: Understanding the "Why"
Quinoline and its derivatives are recognized for their potential hazards. They can be toxic if swallowed, cause skin and eye irritation, and exhibit high toxicity to aquatic life with long-lasting effects.[1][2] Some derivatives are also suspected of having mutagenic or reproductive toxicity.[1] Given the structure of 8-Ethyl-2,4-dimethylquinolin-5-amine, it is prudent to handle it as a hazardous substance with similar potential risks.
Core Principles of Safe Handling:
Exposure Minimization: All handling should occur in a well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of any dust or vapors.[1]
Containment: Preventing the release of the compound into the environment is paramount. This includes avoiding direct disposal into drains or general waste streams.[2][3][4]
Personal Protection: Appropriate Personal Protective Equipment (PPE) is the first line of defense against accidental exposure.
II. Step-by-Step Disposal Protocol
This protocol provides a clear workflow for the safe disposal of 8-Ethyl-2,4-dimethylquinolin-5-amine from the point of generation to final removal by a licensed waste contractor.
Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense
Before handling the compound, ensure the following PPE is worn:
Chemical-resistant gloves: Nitrile gloves are a suitable choice for incidental contact.[1] For extended handling, consult glove manufacturer recommendations.
Safety goggles or a face shield: Protects against splashes and airborne particles.[1]
Laboratory coat: Provides a barrier against contamination of personal clothing.[1]
Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.[1][5]
Step 2: Segregation and Collection of Waste
Proper segregation at the source is crucial to prevent incompatible materials from mixing and to ensure proper disposal.
For Solid Waste:
Place any solid 8-Ethyl-2,4-dimethylquinolin-5-amine, contaminated weighing boats, or filter papers directly into a designated, sealable hazardous waste container.[1]
For solutions containing 8-Ethyl-2,4-dimethylquinolin-5-amine, use a separate, compatible, and clearly labeled hazardous liquid waste container.[1]
Do not mix with other waste streams unless compatibility has been confirmed.
For Contaminated Materials:
Dispose of any contaminated PPE, such as gloves, as hazardous solid waste.[1]
Decontaminate glassware by rinsing with a suitable solvent (e.g., acetone, ethanol). Collect the rinsate as hazardous liquid waste.[1]
Step 3: Labeling and Temporary Storage
Accurate and clear labeling is a regulatory requirement and essential for safe handling by waste management personnel.
Labeling: The hazardous waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("8-Ethyl-2,4-dimethylquinolin-5-amine"), and any associated hazard warnings (e.g., "Toxic," "Environmental Hazard").
Storage: Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials.[5]
Step 4: Final Disposal
The ultimate disposal of chemical waste must be conducted through an approved and licensed hazardous waste disposal facility.[1][6][7]
High-Temperature Incineration: This is a common and effective method for the destruction of organic chemical waste.[1]
Chemical Treatment: In some cases, chemical neutralization or degradation may be employed by the disposal facility.
Never discharge 8-Ethyl-2,4-dimethylquinolin-5-amine or its solutions into the sanitary sewer system. [3][8] This can harm aquatic life and interfere with wastewater treatment processes.
III. Emergency Procedures: Spill Management
In the event of a spill, prompt and correct action is critical to mitigate risks.
Evacuate and Secure: Evacuate non-essential personnel from the immediate area and restrict access.[8]
Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.
Personal Protection: Wear the appropriate PPE as outlined in Step 1 of the disposal protocol.
Containment and Cleanup:
For solid spills, carefully sweep or scoop the material into a hazardous waste container, avoiding dust generation.[8]
For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it into a sealed hazardous waste container.[8][9]
Decontamination: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.
Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.
IV. Visualizing the Disposal Workflow
To aid in understanding the decision-making process for the proper disposal of 8-Ethyl-2,4-dimethylquinolin-5-amine, the following workflow diagram is provided.
Caption: Disposal workflow for 8-Ethyl-2,4-dimethylquinolin-5-amine.
V. Quantitative Data Summary
While specific quantitative data for 8-Ethyl-2,4-dimethylquinolin-5-amine is not available, the following table summarizes the general hazard classifications for related quinoline compounds, which should be used as a guideline.
Hazard Category
GHS Classification
Hazard Statement
Acute Oral Toxicity
Category 3
H301: Toxic if swallowed
Skin Corrosion/Irritation
Category 2
H315: Causes skin irritation
Serious Eye Damage/Irritation
Category 1 / 2A
H318/H319: Causes serious eye damage/irritation
Aquatic Hazard (Acute)
Category 1
H400: Very toxic to aquatic life
Aquatic Hazard (Chronic)
Category 1
H410: Very toxic to aquatic life with long lasting effects
This data is representative of quinoline derivatives and should be considered for risk assessment.[1]
VI. Conclusion
The responsible disposal of 8-Ethyl-2,4-dimethylquinolin-5-amine is a critical aspect of laboratory safety and environmental protection. By adhering to the principles of hazard identification, proper segregation, containment, and licensed disposal, researchers can ensure that their work does not pose a risk to themselves, their colleagues, or the environment. This guide provides a framework for establishing a robust and self-validating system for the management of this and other hazardous chemical wastes.
VII. References
Safe Disposal of Quinolin-8-ylmethanesulfonamide: A Procedural Guide. Benchchem. Available from:
Safety Data Sheet: quinoline. Chemos GmbH&Co.KG. Available from:
SAFETY DATA SHEET afl. Revize. Available from:
SAFETY DATA SHEET. Fisher Scientific. Available from:
QUINOLINE FOR SYNTHESIS. Loba Chemie. Available from:
Quinoline - SAFETY DATA SHEET. PENTA. Available from:
Quinoline - Hazardous Substance Fact Sheet. New Jersey Department of Health. Available from:
SAFETY DATA SHEET. TCI Chemicals. Available from:
SAFETY DATA SHEET. Fisher Scientific. Available from: